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  • Product: (+)-Xanthoplanine
  • CAS: 6872-88-4

Core Science & Biosynthesis

Foundational

The Molecular Pharmacology of (+)-Xanthoplanine: Mechanisms of Action at the α7 Nicotinic Acetylcholine Receptor

Executive Context & Core Directive As drug development pivots toward highly selective immunomodulatory and neuropharmacological agents, the homomeric α7 nicotinic acetylcholine receptor (nAChR) has emerged as a critical...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Context & Core Directive

As drug development pivots toward highly selective immunomodulatory and neuropharmacological agents, the homomeric α7 nicotinic acetylcholine receptor (nAChR) has emerged as a critical therapeutic target. (+)-Xanthoplanine, an (S)-aporphine metho salt isolated from the roots of Zanthoxylum armatum and Xylopia parviflora, represents a structurally rigid, naturally occurring template for nAChR antagonism[1].

This technical guide synthesizes the molecular binding kinetics, downstream signaling mechanisms, and field-proven experimental protocols required to evaluate (+)-xanthoplanine. By dissecting the causality behind its structural affinity and detailing self-validating electrophysiological workflows, this document serves as a comprehensive resource for researchers investigating α7 nAChR modulators.

Molecular Pharmacology & Binding Profile

Structural Determinants of Affinity

(+)-Xanthoplanine is a quaternary ammonium alkaloid characterized by a 1,2,9,10 oxygenation pattern[2]. The quaternary nitrogen (metho salt) is the primary pharmacophore, anchoring the molecule within the aromatic cage of the nAChR orthosteric binding site—a structural mimicry of the benzyltetrahydroisoquinoline halves of tubocurarine[3].

The causality behind its superior affinity at the α7 subtype lies in its specific functional group arrangement. Unlike predicentrine, which possesses a free hydroxyl group at the C-2 position, (+)-xanthoplanine features a free hydroxyl group at C-9[2]. This specific C-9 orientation optimizes hydrogen bonding interactions with the complementary subunit interface of the homomeric α7 nAChR, allowing it to outcompete both nonphenolic (glaucine) and diphenolic (boldine) analogs[2].

Quantitative Binding Kinetics

To contextualize the potency of (+)-xanthoplanine, we must compare its binding and inhibitory metrics against structurally related aporphine metho salts. The data below summarizes its competitive displacement of [125I]α -bungarotoxin (a highly specific α7 antagonist) and its functional inhibition of Acetylcholine (ACh)[2].

Table 1: Comparative Pharmacological Profile of Aporphine Metho Salts at nAChRs

CompoundOxygenation Featureα7 nAChR Affinity ( Ki​ , µM)α4β2 nAChR Affinity ( Ki​ , µM)α7 nAChR Inhibition ( IC50​ , µM)
(+)-Xanthoplanine C-9 free hydroxyl10~19 ± 3
Predicentrine methiodide C-2 free hydroxyl15 – 21~1> 10 (Estimated)
Boldine methiodide Diphenolic (C-2, C-9)15 – 21Intermediate> 10 (Estimated)
Glaucine methiodide Nonphenolic15 – 2110> 10 (Estimated)

(Note: IC50​ values represent the concentration required to fully inhibit the EC50​ ACh responses[2].)

Mechanism of Action: α7 nAChR Antagonism & Immune Modulation

Receptor-Level Antagonism

At the receptor level, (+)-xanthoplanine acts as a competitive antagonist. By occupying the orthosteric binding site, it physically blocks endogenous ACh from inducing the conformational change necessary to open the central ion pore[2]. Consequently, the rapid influx of calcium ( Ca2+ ) and sodium ( Na+ ) ions is halted.

Downstream Immunomodulation (The Cholinergic Anti-inflammatory Pathway)

The α7 nAChR is not limited to the central nervous system; it is heavily expressed on macrophages and is the primary effector of the cholinergic anti-inflammatory pathway. Recent mechanistic studies reveal that (+)-xanthoplanine exerts profound immunomodulatory effects downstream of its receptor interactions.

Specifically, (+)-xanthoplanine disrupts the formation of the CrkL-STAT5 complex in macrophages[4]. By alleviating STAT5 phosphorylation and blocking its nuclear translocation, it prevents the transcription of pro-inflammatory cytokines. This molecular blockade effectively attenuates the phenotypic switch of macrophages toward the pro-inflammatory M1 state and reduces reactive oxygen species (ROS) production induced by LPS and IFN-γ[4].

Pathway Xantho (+)-Xanthoplanine a7 α7 nAChR (Orthosteric Site) Xantho->a7 Competitive Inhibition (Ki=10µM) ACh Acetylcholine (ACh) ACh->a7 Endogenous Agonism Ca Blockade of Ca²⁺ Influx a7->Ca Channel Closure CrkL CrkL-STAT5 Complex Disruption Ca->CrkL Downstream Signaling Alteration M1 Attenuation of M1 Polarization CrkL->M1 Anti-inflammatory Response

Mechanism of (+)-xanthoplanine on α7 nAChR and downstream CrkL-STAT5 immune modulation.

Experimental Methodologies & Validation Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems for evaluating (+)-xanthoplanine.

Protocol 1: Radioligand Displacement Assay

Purpose: To establish the competitive binding affinity ( Ki​ ) of (+)-xanthoplanine at the α7 orthosteric site. Causality of Design: [125I]α -bungarotoxin is utilized because its massive size and specific binding kinetics make it an irreversible, highly selective marker for homomeric α7 receptors, preventing cross-reactivity with other nAChR subtypes[2].

Step-by-Step Methodology:

  • Membrane Preparation: Homogenize cells expressing human recombinant α7 nAChRs in a Tris-HCl buffer (pH 7.4) containing protease inhibitors. Centrifuge at 40,000 × g to isolate the membrane fraction.

  • Incubation: In a 96-well plate, combine 50 µg of membrane protein, a fixed concentration of [125I]α -bungarotoxin (e.g., 1 nM), and varying logarithmic concentrations of (+)-xanthoplanine (0.1 µM to 100 µM).

  • Self-Validation (Non-Specific Binding): Dedicate control wells containing 1 µM unlabeled α -bungarotoxin or 1 mM nicotine to define non-specific binding (NSB). True specific binding is total binding minus NSB.

  • Filtration: Terminate the reaction after 2 hours at room temperature by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (to reduce non-specific ligand adhesion).

  • Quantification: Wash filters three times with ice-cold buffer and measure bound radioactivity using a gamma scintillation counter. Calculate Ki​ using the Cheng-Prusoff equation.

Protocol 2: Two-Electrode Voltage Clamp (TEVC) Electrophysiology

Purpose: To functionally validate the inhibitory effect and calculate the IC50​ of (+)-xanthoplanine. Causality of Design: Xenopus laevis oocytes are selected because their massive physical size (1-1.2 mm) allows for highly stable intracellular microelectrode placement, and they possess robust translational machinery to express functional human ion channels from injected cRNA[2].

Step-by-Step Methodology:

  • cRNA Microinjection: Surgically extract and defolliculate Xenopus oocytes. Microinject 10-50 ng of human α7 nAChR cRNA directly into the cytoplasm.

  • Incubation: Incubate the oocytes in Barth's solution at 18°C for 2 to 5 days to allow for optimal translation, assembly, and membrane trafficking of the pentameric receptors.

  • TEVC Setup: Impale a single oocyte with a voltage-sensing electrode and a current-injecting electrode (filled with 3M KCl). Clamp the membrane holding potential at -70 mV.

  • Self-Validation (Baseline Establishment): Perfuse the oocyte with an EC50​ concentration of ACh. Why? Using the EC50​ (rather than a saturating dose) ensures the receptors are sub-maximally activated, preventing rapid desensitization while providing a standardized inward current baseline to measure inhibition against[2].

  • Antagonist Application: Co-perfuse the established EC50​ ACh concentration with increasing concentrations of (+)-xanthoplanine (1 µM to 100 µM)[2].

  • Data Analysis: Record the percentage reduction in peak inward current for each concentration. Plot a dose-response curve to derive the IC50​ (Expected: 9 ± 3 µM)[2].

Workflow Oocytes 1. Xenopus Oocytes Preparation cRNA 2. Human α7 cRNA Microinjection Oocytes->cRNA Incubation 3. Incubation (18°C) Receptor Expression cRNA->Incubation TEVC 4. TEVC Setup (Holding -70 mV) Incubation->TEVC Perfusion 5. Co-perfusion: ACh + Xanthoplanine TEVC->Perfusion Baseline Validation via EC50 ACh Analysis 6. IC50 Calculation (Dose-Response) Perfusion->Analysis

Self-validating TEVC electrophysiology workflow for nAChR antagonist evaluation.

References

  • Iturriaga-Vásquez, P., Pérez, E. G., Slater, E. Y., & Cassels, B. K. (2007). Aporphine metho salts as neuronal nicotinic acetylcholine receptor blockers. Bioorganic & Medicinal Chemistry, 15(10), 3368-3372. URL:[Link]

  • Shi, X., Pan, S., Li, Y., Ma, W., Wang, H., Xu, C., & Li, L. (2020). Xanthoplanine attenuates macrophage polarization towards M1 and inflammation response via disruption of CrkL-STAT5 complex. Archives of Biochemistry and Biophysics, 683, 108325. URL:[Link]

Sources

Exploratory

Pharmacological Properties of (+)-Xanthoplanine Metho Salts: A Comprehensive Technical Guide

Executive Summary & Chemical Identity (+)-Xanthoplanine metho salts (e.g., xanthoplanine iodide) are naturally occurring and synthetically derived quaternary aporphine alkaloids. Structurally, (+)-xanthoplanine is define...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Identity

(+)-Xanthoplanine metho salts (e.g., xanthoplanine iodide) are naturally occurring and synthetically derived quaternary aporphine alkaloids. Structurally, (+)-xanthoplanine is defined by a 1,2,9,10-tetraoxygenated pattern with a critical free hydroxyl group at the C-9 position. The defining pharmacological feature of this molecule is its quaternary nitrogen (N-methylation) . Historically, the N-methylation of aporphine alkaloids yields compounds with potent curare-like properties, transforming them into effective ganglionic and neuromuscular blockers[1].

Recent pharmacological profiling has expanded the therapeutic relevance of (+)-xanthoplanine beyond classical neuromuscular blockade, revealing a dual-pillar mechanism of action:

  • Neuropharmacology: Potent, competitive antagonism at neuronal nicotinic acetylcholine receptors (nAChRs).

  • Immunomodulation: Targeted disruption of macrophage polarization via the CrkL-STAT5 signaling axis.

This whitepaper dissects the quantitative data, mechanistic pathways, and self-validating experimental protocols required to study the pharmacological properties of (+)-xanthoplanine.

Pharmacological Pillar I: Neuronal nAChR Blockade

Mechanistic Overview

The permanent positive charge of the (+)-xanthoplanine metho salt mimics the quaternary ammonium group of endogenous acetylcholine (ACh). This structural mimicry allows the molecule to anchor into the orthosteric binding site of neuronal nAChRs. However, the bulky, rigid aporphine scaffold prevents the receptor from undergoing the conformational changes necessary for ion channel opening, resulting in competitive antagonism. (+)-Xanthoplanine exhibits high affinity for both homomeric α7 and heteromeric α4β2 receptor subtypes, fully inhibiting their EC50 ACh responses at low micromolar concentrations[1].

Quantitative Receptor Affinity & Inhibition Data

The following table summarizes the binding and inhibitory metrics of (+)-xanthoplanine at human recombinant nAChRs.

Receptor SubtypeRadioligand UsedBinding Affinity ( Ki​ , µM)Functional Inhibition ( IC50​ , µM)
Human α7 [125I]α-bungarotoxin10.09.0 ± 3.0
Human α4β2 [3H]cytisine~1.05.0 ± 0.8

Data derived from competitive displacement assays and electrophysiological recordings[1].

nAChR_Blockade A (+)-Xanthoplanine (Quaternary Aporphine) B Orthosteric Binding (ACh Mimicry) A->B C α7 nAChR (IC50: 9 µM) B->C D α4β2 nAChR (IC50: 5 µM) B->D E Neuromuscular & Ganglionic Blockade C->E D->E

Mechanism of (+)-Xanthoplanine nAChR blockade.

Experimental Protocol: Radioligand Displacement Assay

Objective: To quantify the binding affinity ( Ki​ ) of (+)-xanthoplanine at recombinant human α7 and α4β2 nAChRs. Causality & Design: [125I]α-bungarotoxin is utilized for α7 receptors due to its high specificity and irreversible binding kinetics, allowing for precise competitive displacement mapping. [3H]cytisine is selected for α4β2 receptors as it selectively labels the high-affinity agonist binding sites.

Step-by-Step Methodology:

  • Membrane Preparation: Harvest SH-SY5Y cells (stably expressing human α7) and SH-EP1 cells (expressing human α4β2). Homogenize in ice-cold Tris-HCl buffer (pH 7.4) to preserve the native receptor conformation.

  • Incubation: Incubate membrane homogenates with a fixed concentration of radioligand (e.g., 1 nM [125I]α-bungarotoxin) and varying concentrations of (+)-xanthoplanine (0.1 µM to 100 µM) for 2 hours at room temperature.

  • Self-Validation (Controls): Include a parallel assay using 1 mM nicotine to define non-specific binding (NSB). System Validation: The assay is considered valid only when the total binding minus NSB yields a robust specific binding window (signal-to-noise ratio > 5:1).

  • Filtration & Quantification: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (to neutralize the negative charge of the glass and reduce non-specific radioligand binding). Quantify radioactivity using a liquid scintillation counter.

Pharmacological Pillar II: Immunomodulation via CrkL-STAT5 Disruption

Mechanistic Overview

Beyond its neuropharmacological profile, (+)-xanthoplanine acts as a potent immunomodulator. In the context of inflammation (e.g., atherosclerosis or inflammatory bowel disease), macrophages polarize toward a pro-inflammatory M1 phenotype. This shift is heavily dependent on the phosphorylation of STAT5 and its subsequent binding to the adaptor protein CrkL, which facilitates nuclear translocation and the transcription of inflammatory cytokines.

(+)-Xanthoplanine (at 50–100 µM) significantly attenuates this M1 polarization and promotes a restorative M2 phenotype. It achieves this by alleviating STAT5 phosphorylation, thereby breaking the physical interaction between p-STAT5 and CrkL without altering baseline CrkL expression levels. This targeted disruption halts the production of Reactive Oxygen Species (ROS), TNF-α, and IL-6[2].

CrkL_STAT5 LPS LPS / IFN-γ STAT5 STAT5 Phosphorylation LPS->STAT5 CrkL CrkL-STAT5 Complex Nuclear Translocation STAT5->CrkL M1 M1 Macrophage (TNF-α, IL-6, ROS) CrkL->M1 Xantho (+)-Xanthoplanine Inhib Kinase Inhibition Xantho->Inhib Inhib->STAT5 M2 M2 Macrophage Shift (Anti-inflammatory) Inhib->M2

Disruption of the CrkL-STAT5 complex by (+)-xanthoplanine.

Experimental Protocol: Co-Immunoprecipitation (Co-IP) of the CrkL-STAT5 Complex

Objective: To determine if (+)-xanthoplanine physically disrupts the interaction between CrkL and phosphorylated STAT5 in macrophages. Causality & Design: Co-IP is the gold standard for validating endogenous protein-protein interactions. By pulling down CrkL and probing for p-STAT5, researchers can directly observe the functional disruption of the inflammatory signaling complex in its native cellular context, rather than relying solely on downstream gene expression readouts.

Step-by-Step Methodology:

  • Macrophage Induction: Culture RAW 264.7 macrophages or Bone Marrow-Derived Macrophages (BMDMs). Stimulate with LPS (100 ng/mL) and IFN-γ (20 ng/mL) for 24 hours in the presence or absence of (+)-xanthoplanine (50–100 µM).

  • Lysis: Lyse cells in ice-cold, non-denaturing NP-40 buffer supplemented with a robust cocktail of protease and phosphatase inhibitors. Causality: NP-40 is mild enough to preserve the fragile CrkL-p-STAT5 interaction, while phosphatase inhibitors are critical to prevent the rapid dephosphorylation of STAT5 during processing.

  • Immunoprecipitation: Incubate the cleared lysate with an anti-CrkL capture antibody overnight at 4°C under gentle rotation, followed by the addition of Protein A/G magnetic beads for 2 hours.

  • Self-Validation (Controls):

    • Negative Control: Use an isotype-matched IgG instead of the anti-CrkL antibody to rule out non-specific binding to the beads.

    • Input Control: Run a whole-cell lysate (Input) lane to confirm that total CrkL and total STAT5 expression remain unchanged by the drug treatment.

  • Western Blotting: Elute the complex by boiling in SDS sample buffer, resolve via SDS-PAGE, and immunoblot with anti-p-STAT5 to quantify the disruption of the complex.

Translational Perspectives

The dual pharmacological nature of (+)-xanthoplanine metho salts positions them as highly versatile molecular scaffolds. Their ability to block nAChRs at the neuromuscular junction makes them valuable tools in anesthesiology research for developing novel, reversible muscle relaxants. Concurrently, their ability to forcefully shift macrophage polarization from M1 to M2 via the CrkL-STAT5 axis presents a compelling therapeutic avenue for chronic inflammatory conditions, including atherosclerosis and inflammatory bowel disease (IBD)[2]. Future drug development should focus on structural modifications that isolate the immunomodulatory effects from the paralytic nAChR blockade to widen the therapeutic index for systemic inflammatory applications.

References

  • Source: Bioorganic & Medicinal Chemistry / uchile.
  • Source: Archives of Biochemistry and Biophysics / PubMed (NIH)

Sources

Foundational

An In-depth Technical Guide on the Role of (+)-Xanthoplanine in Neuronal Acetylcholine Receptor Inhibition

Introduction Neuronal nicotinic acetylcholine receptors (nAChRs) are ligand-gated ion channels that play a pivotal role in synaptic transmission throughout the central and peripheral nervous systems.[1] Their modulation...

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Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Neuronal nicotinic acetylcholine receptors (nAChRs) are ligand-gated ion channels that play a pivotal role in synaptic transmission throughout the central and peripheral nervous systems.[1] Their modulation has significant implications for a range of physiological processes and pathological conditions. The diverse family of nAChRs, composed of various subunit combinations, presents a rich landscape for therapeutic intervention.[2] This guide provides a comprehensive technical overview of the inhibitory effects of (+)-xanthoplanine, a naturally occurring aporphine alkaloid, on specific neuronal nAChR subtypes. We will delve into its chemical nature, quantitative inhibitory profile, proposed mechanism of action, and the experimental methodologies employed to elucidate its function. This document is intended for researchers, scientists, and drug development professionals engaged in the study of nAChR pharmacology.

(+)-Xanthoplanine: An Aporphine Alkaloid with nAChR Inhibitory Activity

(+)-Xanthoplanine is a quaternary ammonium aporphine alkaloid. Aporphines are a class of isoquinoline alkaloids characterized by a tetracyclic core structure. The permanent positive charge on the nitrogen atom in (+)-xanthoplanine is a key structural feature that influences its pharmacological activity, particularly its interaction with ion channels like nAChRs.

Caption: Chemical structure of (+)-xanthoplanine.

Quantitative Analysis of (+)-Xanthoplanine's Inhibitory Potency

(+)-Xanthoplanine has been demonstrated to be an effective inhibitor of two major subtypes of neuronal nAChRs: the homomeric α7 and the heteromeric α4β2 receptors.[3][4] The inhibitory activity has been quantified through both radioligand binding assays and functional inhibition studies.[3]

Radioligand Binding Affinity

Radioligand binding assays are crucial for determining the affinity of a compound for a specific receptor. In these assays, a radiolabeled ligand with known binding properties is used to label the target receptor. The ability of an unlabeled compound, such as (+)-xanthoplanine, to displace the radioligand provides a measure of its binding affinity, expressed as the inhibition constant (Ki).

For (+)-xanthoplanine, the following Ki values have been reported[3]:

nAChR SubtypeRadioligand DisplacedKi (µM)
α4β2 [³H]cytisine~1
α7 [¹²⁵I]α-bungarotoxin10

These data indicate that (+)-xanthoplanine exhibits a higher binding affinity for the α4β2 subtype compared to the α7 subtype.

Functional Inhibition

Functional assays measure the effect of a compound on the physiological response of the receptor, such as ion flow upon agonist activation. The half-maximal inhibitory concentration (IC50) is a key parameter derived from these assays, representing the concentration of the inhibitor required to reduce the agonist-induced response by 50%.

The IC50 values for (+)-xanthoplanine's inhibition of acetylcholine (ACh)-induced responses are as follows[3][4]:

nAChR SubtypeIC50 (µM)
α4β2 5 ± 0.8
α7 9 ± 3

These functional data are consistent with the binding affinity data, confirming that (+)-xanthoplanine is a potent inhibitor of both α4β2 and α7 nAChRs, with a slight preference for the α4β2 subtype.

Proposed Mechanism of nAChR Inhibition by (+)-Xanthoplanine

The mechanism by which an antagonist inhibits a receptor can be broadly classified as competitive, non-competitive, or uncompetitive. The available evidence strongly suggests that (+)-xanthoplanine acts as a competitive antagonist at the acetylcholine binding site of nAChRs.[3]

competitive_inhibition cluster_receptor Neuronal Acetylcholine Receptor (nAChR) cluster_ligands Ligands cluster_outcome Outcome nAChR Orthosteric Site Ion Channel (Closed) Activation Channel Opens (Ion Influx) nAChR:f1->Activation Agonist Binding Inhibition Channel Remains Closed (No Ion Influx) nAChR:f1->Inhibition Antagonist Binding ACh Acetylcholine (Agonist) ACh->nAChR:f0 Binds & Activates Xantho (+)-Xanthoplanine (Antagonist) Xantho->nAChR:f0 Binds & Blocks

Caption: Competitive inhibition of nAChR by (+)-xanthoplanine.

Experimental Protocols for Characterizing nAChR Inhibitors

The characterization of a novel nAChR inhibitor like (+)-xanthoplanine involves a series of well-established experimental protocols. Below are detailed methodologies for key experiments.

Radioligand Binding Assay

This assay quantifies the affinity of a test compound for the nAChR.

Objective: To determine the Ki of (+)-xanthoplanine for α4β2 and α7 nAChRs.

Materials:

  • Membrane preparations from cells expressing the nAChR subtype of interest.

  • Radioligand: [³H]cytisine for α4β2 or [¹²⁵I]α-bungarotoxin for α7.

  • Test compound: (+)-xanthoplanine.

  • Non-specific binding control (e.g., a high concentration of nicotine or epibatidine).

  • Assay buffer.

  • Glass fiber filters.

  • Scintillation counter or gamma counter.

Procedure:

  • Prepare a series of dilutions of (+)-xanthoplanine.

  • In a multi-well plate, combine the membrane preparation, a fixed concentration of the radioligand, and varying concentrations of (+)-xanthoplanine or the non-specific binding control.

  • Incubate the mixture to allow binding to reach equilibrium.

  • Rapidly filter the contents of each well through a glass fiber filter to separate bound from free radioligand.

  • Wash the filters with ice-cold assay buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation or gamma counter.

  • Calculate the specific binding at each concentration of (+)-xanthoplanine by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the (+)-xanthoplanine concentration and fit the data to a one-site competition model to determine the IC50.

  • Calculate the Ki using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Two-Electrode Voltage Clamp (TEVC) Electrophysiology

This technique directly measures the ion flow through the nAChR channel in response to an agonist, and the effect of an antagonist on this current.

Objective: To determine the IC50 of (+)-xanthoplanine for the functional inhibition of α4β2 and α7 nAChRs.

Materials:

  • Xenopus laevis oocytes.

  • cRNA for the nAChR subunits of interest.

  • TEVC setup (amplifier, electrodes, perfusion system).

  • Recording solution (e.g., Ringer's solution).

  • Agonist: Acetylcholine (ACh).

  • Antagonist: (+)-xanthoplanine.

Procedure:

  • Inject the cRNA for the nAChR subunits into Xenopus oocytes and incubate for 2-5 days to allow for receptor expression.

  • Place an oocyte in the recording chamber and impale it with two microelectrodes (one for voltage clamping and one for current recording).

  • Clamp the oocyte membrane potential at a holding potential (e.g., -70 mV).

  • Perfuse the oocyte with the recording solution containing a specific concentration of ACh (typically the EC50 concentration) to elicit an inward current.

  • After washing out the ACh, pre-apply varying concentrations of (+)-xanthoplanine for a set period.

  • Co-apply the same concentration of ACh with the corresponding concentration of (+)-xanthoplanine and record the resulting current.

  • Calculate the percentage of inhibition for each concentration of (+)-xanthoplanine relative to the control ACh response.

  • Plot the percentage of inhibition against the logarithm of the (+)-xanthoplanine concentration and fit the data to a sigmoidal dose-response curve to determine the IC50.

tevc_workflow cluster_prep Preparation cluster_recording Recording cluster_analysis Data Analysis Inject Inject nAChR cRNA into Xenopus Oocyte Incubate Incubate for Receptor Expression Inject->Incubate Mount Mount Oocyte in TEVC Chamber Incubate->Mount Clamp Voltage Clamp Membrane Potential Mount->Clamp Apply_ACh Apply ACh (EC50) & Record Control Current Clamp->Apply_ACh Wash Washout Apply_ACh->Wash Pre_Apply_Xantho Pre-apply (+)-Xanthoplanine Wash->Pre_Apply_Xantho Co_Apply Co-apply ACh & (+)-Xanthoplanine & Record Inhibited Current Pre_Apply_Xantho->Co_Apply Calculate Calculate % Inhibition Co_Apply->Calculate Plot Plot Dose-Response Curve Calculate->Plot Determine_IC50 Determine IC50 Plot->Determine_IC50

Caption: Workflow for TEVC electrophysiology.

Conclusion and Future Directions

(+)-Xanthoplanine has emerged as a valuable molecular tool for the study of neuronal nicotinic acetylcholine receptors. Its inhibitory activity against α4β2 and α7 subtypes, coupled with strong evidence for a competitive mechanism of action, makes it a compelling lead compound for further investigation.

Future research should focus on a more detailed characterization of its mechanism of action, including Schild analysis to definitively confirm competitive antagonism. Furthermore, exploring the subtype selectivity of (+)-xanthoplanine across a broader panel of nAChRs would provide a more complete pharmacological profile. Structure-activity relationship (SAR) studies on analogues of (+)-xanthoplanine could lead to the development of even more potent and selective nAChR inhibitors with potential therapeutic applications in neurological disorders where nAChR dysfunction is implicated.

References

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  • Zhang, H., & Sulzer, D. (2004). Frequency-dependent modulation of dopamine release by nicotine.
  • Zhang, J., Wu, J., & Breining, S. R. (2012). Imidazole pyrimidine amides as potent, orally bioavailable cyclin-dependent kinase inhibitors. Bioorganic & medicinal chemistry letters, 22(24), 7486–7489.
  • Zhang, L., Xiao, Y., & Kellar, K. J. (2009). Stable expression and functional characterization of a human nicotinic acetylcholine receptor with α6β2 properties: discovery of selective antagonists. British journal of pharmacology, 157(6), 1044–1056.
  • Zhou, F. M., Liang, Y., & Dani, J. A. (2001). Endogenous nicotinic cholinergic activity regulates dopamine release in the striatum.
  • Wikipedia contributors. (2024, March 19). Nicotinic acetylcholine receptor. In Wikipedia, The Free Encyclopedia. Retrieved 08:49, March 21, 2026, from [Link]

Sources

Exploratory

The Discovery, Isolation, and Pharmacological Profiling of (+)-Xanthoplanine: A Technical Guide

Executive Summary (+)-Xanthoplanine is a naturally occurring quaternary aporphine alkaloid with a complex tetracyclic isoquinoline framework. Originally identified in the botanical families Lauraceae and Annonaceae, this...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(+)-Xanthoplanine is a naturally occurring quaternary aporphine alkaloid with a complex tetracyclic isoquinoline framework. Originally identified in the botanical families Lauraceae and Annonaceae, this compound has garnered significant interest in pharmacognosy and neuropharmacology due to its selective inhibition of neuronal nicotinic acetylcholine receptors (nAChRs). This whitepaper synthesizes the historical discovery, biosynthetic origins, and validated experimental protocols for the isolation and pharmacological characterization of (+)-xanthoplanine, providing a comprehensive resource for drug development professionals.

Historical Background and Discovery Milestones

The chemical investigation of the Lauraceae family has historically focused on free-base alkaloids, leaving highly polar quaternary alkaloids largely unexplored due to the limitations of traditional extraction techniques. The breakthrough in the discovery of (+)-xanthoplanine occurred during the targeted phytochemical profiling of Formosan Lauraceous plants, specifically Litsea cubeba and Cryptocarya konishii[1].

Researchers applied advanced chromatographic techniques—namely centrifugal partition chromatography (CPC), Sephadex LH-20, and ion-pair reversed-phase liquid chromatography—to successfully resolve these polar substances[1]. Through these efforts, (+)-xanthoplanine was isolated from the stems of L. cubeba alongside other quaternary alkaloids such as (-)-oblongine, (-)-8-O-methyloblongine, and (-)-magnocurarine[2]. Subsequent studies also identified (+)-xanthoplanine in the roots of Xylopia parviflora (Annonaceae) and the leaves of Cryptocarya moschata, highlighting its role as a potential chemotaxonomic marker across these plant families[3][4].

Chemical Architecture and Biosynthetic Logic

(+)-Xanthoplanine (Molecular Formula: C21H26NO4+) is structurally defined as (6aS)-1,2,10-trimethoxy-6,6-dimethyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-6-ium-9-ol[5]. It belongs to the aporphine subclass of isoquinoline alkaloids, characterized by a fused tetracyclic core.

In plant systems, the biosynthesis of aporphine alkaloids follows a highly conserved logic. The pathway originates from the amino acid L-tyrosine, which is converted into the central intermediate (S)-reticuline. Cytochrome P450 enzymes then catalyze an intramolecular C-C phenol coupling of reticuline to form the rigid aporphine core (e.g., corytuberine). Finally, specific S-adenosyl methionine (SAM)-dependent methyltransferases perform sequential O-methylations and an N-methylation to yield the permanently charged quaternary amine of (+)-xanthoplanine.

Biosynthesis L_Tyrosine L-Tyrosine Dopamine Dopamine / 4-HPAA L_Tyrosine->Dopamine Tyrosine decarboxylase Norcoclaurine (S)-Norcoclaurine Dopamine->Norcoclaurine Norcoclaurine synthase Reticuline (S)-Reticuline Norcoclaurine->Reticuline Methyltransferases Corytuberine Corytuberine (Aporphine Core) Reticuline->Corytuberine C-C phenol coupling (Cytochrome P450) Xanthoplanine (+)-Xanthoplanine (Quaternary Aporphine) Corytuberine->Xanthoplanine N-methylation & O-methylation

Proposed biosynthetic pathway of (+)-xanthoplanine from L-tyrosine via an aporphine intermediate.

Pharmacological Significance: nAChR Inhibition

From a drug discovery perspective, (+)-xanthoplanine serves as a valuable structural scaffold for neuropharmacological applications. Research has demonstrated that (S)-aporphine metho salts featuring a 1,2,9,10 oxygenation pattern act as potent antagonists at neuronal nicotinic acetylcholine receptors (nAChRs)[6].

Mechanistic Causality: The permanent positive charge of the quaternary nitrogen in (+)-xanthoplanine mimics the endogenous neurotransmitter acetylcholine, allowing it to anchor into the orthosteric binding site of the receptor. Meanwhile, the rigid, planar aporphine core and specific methoxy/hydroxy substitutions at C-1, C-2, C-9, and C-10 interact with the hydrophobic pockets of the receptor, displacing radioligands and fully inhibiting ACh-induced responses[6].

Quantitative Data: nAChR Inhibition Profile

The following table summarizes the binding affinity and functional inhibition metrics of (+)-xanthoplanine against recombinant human nAChR subtypes[6]:

Receptor SubtypeRadioligand DisplacedBinding Affinity ( Ki​ )Functional Inhibition ( IC50​ )
α 7 nAChR [ 125 I] α -bungarotoxin~10 μ M9 ± 3 μ M
α 4 β 2 nAChR [ 3 H]cytisine~1 μ M5 ± 0.8 μ M

Experimental Methodologies and Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols detail the causal logic behind the extraction and bioassay of (+)-xanthoplanine.

Protocol 1: Ion-Pair Guided Extraction of Quaternary Alkaloids

The Causality: Unlike tertiary alkaloids, quaternary alkaloids like (+)-xanthoplanine lack a lone pair of electrons and maintain a permanent positive charge regardless of the solvent's pH. Consequently, traditional acid-base partitioning fails because the compound remains trapped in the aqueous layer. To resolve this, an ion-pairing agent (e.g., sodium perchlorate) is introduced. The bulky perchlorate anion pairs with the quaternary cation, neutralizing its hydration shell and forming a lipophilic complex that can be extracted into moderately polar organic solvents or fractionated via specialized chromatography[2].

Step-by-Step Workflow:

  • Maceration: Extract dried, powdered stems of Litsea cubeba with 95% ethanol at room temperature. Concentrate the extract under reduced pressure.

  • Acid-Base Partitioning: Dissolve the crude extract in 2% aqueous HCl. Basify the solution to pH 10 using NH 4​ OH and partition with dichloromethane (CH 2​ Cl 2​ ). The organic layer will contain the free-base tertiary alkaloids, which are discarded or stored for separate analysis.

  • Ion-Pair Formation: Retain the aqueous layer (containing the quaternary alkaloids). Add saturated aqueous sodium perchlorate (NaClO 4​ ) to precipitate the alkaloids as perchlorate salts.

  • Centrifugal Partition Chromatography (CPC): Dissolve the precipitate and subject it to CPC using a biphasic solvent system optimized for polar compounds (e.g., CHCl 3​ /MeOH/H 2​ O).

  • Polishing: Pass the target fractions through a Sephadex LH-20 column eluting with methanol to yield pure (+)-xanthoplanine[1].

Isolation Plant Plant Material (e.g., Litsea cubeba) Extract Ethanolic Extract Plant->Extract Maceration AcidBase Acid-Base Partitioning (pH 10) Extract->AcidBase pH adjustment FreeBase Free Base Alkaloids (Organic Phase) AcidBase->FreeBase Dichloromethane Quaternary Quaternary Alkaloids (Aqueous Phase) AcidBase->Quaternary Retained in aqueous IonPair Ion-Pair Extraction (NaClO4 addition) Quaternary->IonPair Precipitation Chromatography Centrifugal Partition Chromatography IonPair->Chromatography Fractionation Pure Pure (+)-Xanthoplanine Chromatography->Pure Elution

Workflow for the targeted isolation of quaternary alkaloids using ion-pair chromatography.

Protocol 2: Radioligand Displacement Assay for nAChR

The Causality: To validate that (+)-xanthoplanine acts directly at the orthosteric site of the nAChR rather than as an allosteric modulator, a competitive radioligand displacement assay is utilized. By measuring the displacement of known orthosteric binders ([ 125 I] α -bungarotoxin for α 7 and [ 3 H]cytisine for α 4 β 2), researchers can calculate the exact binding affinity ( Ki​ )[6].

Step-by-Step Workflow:

  • Membrane Preparation: Culture cells expressing recombinant human α 7 or α 4 β 2 nAChRs. Homogenize cells in ice-cold Tris-HCl buffer and centrifuge to isolate the membrane fraction.

  • Incubation: Incubate the membrane preparations with a fixed concentration of the respective radioligand and varying concentrations of (+)-xanthoplanine (ranging from 0.1 μ M to 100 μ M) in a 96-well plate for 2 hours at room temperature.

  • Filtration: Terminate the reaction by rapid vacuum filtration through glass fiber filters pre-soaked in polyethylenimine (to reduce non-specific binding). Wash the filters three times with ice-cold buffer.

  • Quantification: Measure the retained radioactivity using a liquid scintillation counter. Calculate the IC50​ using non-linear regression analysis and derive the Ki​ using the Cheng-Prusoff equation.

References

  • Quaternary alkaloids from Litsea cubeba and Cryptocarya konishii. Journal of Natural Products (1993).

  • Xanthoplanine | C21H26NO4+ | CID 14262868. PubChem - National Institutes of Health.

  • Xanthoplanine | CAS:6872-88-4 | Manufacturer ChemFaces. ChemFaces.

  • Quaternary Alkaloids from Litsea cubeba and Cryptocarya konishii. ACS Publications.

  • Antimicrobial efficacy and biocompatibility of extracts from Cryptocarya species. PLOS One / PMC - NIH (2021).

Sources

Protocols & Analytical Methods

Method

Application Note: Targeted Extraction, Purification, and Validation of (+)-Xanthoplanine from Zanthoxylum armatum

Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Focus: Alkaloid Isolation, Ion-Pair Chromatography, and Mechanistic Workflow Design Introduction & Pharmacological Context Zanthoxylu...

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Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Focus: Alkaloid Isolation, Ion-Pair Chromatography, and Mechanistic Workflow Design

Introduction & Pharmacological Context

Zanthoxylum armatum (Rutaceae), commonly known as the winged prickly ash, is a rich source of bioactive secondary metabolites, particularly isoquinoline and aporphine alkaloids[1]. Among these, (+)-xanthoplanine is a highly valuable quaternary aporphine alkaloid. Recent pharmacological evaluations have identified (+)-xanthoplanine as a potent signaling inhibitor, specifically targeting neuronal nicotinic acetylcholine receptors (nAChRs). It acts as a full inhibitor of both α 7 and α 4 β 2 nAChR subtypes, making it a critical molecule of interest for neuropharmacological drug development[2].

Isolating (+)-xanthoplanine presents a unique analytical challenge. Because it is a quaternary alkaloid (QA) , it carries a permanent positive charge regardless of the solvent's pH. This application note details a field-proven, self-validating methodology to selectively extract, partition, and purify (+)-xanthoplanine to >98% purity, exploiting its permanent ionization state.

Table 1: Pharmacological Profile of (+)-Xanthoplanine[2]
Target ReceptorActivity TypeEstimated IC 50​ (µM)Reference Ligand Displacement
α 7 nAChRFull Inhibitor9 ± 3.0[ 125 I] α -bungarotoxin
α 4 β 2 nAChRFull Inhibitor5 ± 0.8ACh (EC 50​ concentration)

Mechanistic Workflow & Causality

To achieve high purity, the isolation protocol must systematically strip away the complex plant matrix (lipids, neutral compounds, and tertiary alkaloids). The workflow relies on pH-driven liquid-liquid extraction (LLE) followed by Weak Cation Exchange (WCX) Solid-Phase Extraction (SPE) [3].

Workflow N1 Zanthoxylum armatum Bark (Biomass Preparation) N2 Ultrasonic-Assisted Extraction (80% Methanol) N1->N2 Pulverization & Sieving N3 Liquid-Liquid Partitioning (Hexane / DCM / Aqueous) N2->N3 Evaporation & pH Adjustment N4 WCX Solid-Phase Extraction (Quaternary Alkaloid Enrichment) N3->N4 Aqueous Phase (pH 10) N5 Preparative HPLC (C18, Gradient Elution) N4->N5 Elution (5% Formic Acid in MeOH) N6 (+)-Xanthoplanine (>98% Purity) N5->N6 Peak Collection & Lyophilization

Workflow for the targeted extraction and purification of (+)-xanthoplanine.

Step-by-Step Experimental Protocols

Phase 1: Biomass Preparation & Primary Extraction
  • Rationale: 80% Methanol is selected as the primary solvent because it effectively penetrates the cellular matrix and solubilizes a broad spectrum of polar and semi-polar alkaloids. Ultrasonic-Assisted Extraction (UAE) induces acoustic cavitation, disrupting plant cell walls to accelerate mass transfer without the thermal degradation associated with prolonged Soxhlet refluxing.

  • Pulverize 1.0 kg of dried Zanthoxylum armatum root/bark into a fine powder (40-mesh).

  • Suspend the biomass in 5.0 L of 80% Methanol (v/v in LC-MS grade water).

  • Subject the suspension to UAE (40 kHz, 300 W) for 45 minutes at 35°C.

  • Filter the extract through a Buchner funnel. Repeat the extraction twice with fresh solvent.

  • Pool the filtrates and concentrate under reduced pressure (rotary evaporator, 40°C) until the methanol is completely removed, leaving a crude aqueous suspension.

Phase 2: Acid-Base Liquid-Liquid Partitioning (LLE)
  • Rationale: This is the critical divergence point. By acidifying the extract, all alkaloids are protonated (water-soluble), allowing lipophilic impurities (fats, waxes) to be washed away with hexane. Subsequent basification to pH 10 deprotonates tertiary alkaloids, rendering them neutral and lipophilic so they partition into dichloromethane (DCM). Because (+)-xanthoplanine is a quaternary alkaloid, it possesses a permanent positive charge and remains locked in the aqueous phase.

  • Adjust the crude aqueous suspension to pH 3.0 using 1 M HCl.

  • Transfer to a separatory funnel and partition with an equal volume of Hexane (3 × 1.0 L). Discard the hexane layer (defatting step).

  • Adjust the aqueous layer to pH 10.0 using 10% NH 4​ OH.

  • Partition the basified aqueous layer with Dichloromethane (DCM) (3 × 1.0 L). The DCM layer contains tertiary alkaloids (e.g., dictamnine, skimmianine).

  • Retain the aqueous layer , which now selectively contains the quaternary alkaloids (QAs), including (+)-xanthoplanine and magnoflorine.

Phase 3: Weak Cation Exchange (WCX) Solid-Phase Extraction
  • Rationale: The aqueous phase still contains highly polar neutral impurities (e.g., sugars, glycosides). A WCX cartridge utilizes carboxylic acid functional groups. At pH > 5, these groups are negatively charged and bind the positively charged QAs via strong ionic interactions[3]. Eluting with an acidic solvent protonates the sorbent, neutralizing its charge and releasing the QAs.

  • Condition a WCX SPE cartridge (e.g., Oasis WCX, 6 cc, 500 mg) with 5 mL Methanol followed by 5 mL LC-MS grade water.

  • Load 5 mL of the QA-rich aqueous layer onto the cartridge at a flow rate of 1 mL/min.

  • Wash the cartridge with 5 mL of 5% NH 4​ OH in water, followed by 5 mL of Methanol to elute neutral and basic impurities.

  • Elute the target QAs using 5 mL of 5% Formic Acid in Methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

Phase 4: Preparative HPLC Purification
  • Rationale: High-resolution separation is required to isolate (+)-xanthoplanine from structurally similar QAs. A C18 column with a Trifluoroacetic Acid (TFA) modified mobile phase is utilized. TFA acts as an ion-pairing agent, masking the permanent positive charge of the quaternary amine to improve retention and peak symmetry on the reversed-phase column.

Table 2: Preparative HPLC Gradient Conditions Column: Prep C18 (21.2 × 250 mm, 5 µm); Detection: UV at 254 nm and 280 nm. | Time (min) | Flow Rate (mL/min) | Mobile Phase A (0.1% TFA in H 2​ O) | Mobile Phase B (Acetonitrile) | |------------|--------------------|-------------------------------------|-------------------------------| | 0.0 | 15.0 | 95% | 5% | | 5.0 | 15.0 | 95% | 5% | | 25.0 | 15.0 | 60% | 40% | | 30.0 | 15.0 | 10% | 90% | | 35.0 | 15.0 | 95% | 5% |

Collect the peak corresponding to (+)-xanthoplanine (typically eluting between 18-22 minutes depending on system dead volume) and lyophilize immediately to yield the purified TFA salt.

In-Process Quality Control & Self-Validating System

To ensure the integrity of the protocol, the system is designed to be self-validating at three critical checkpoints:

  • Checkpoint A (Post-LLE Validation): Spot the retained aqueous phase (from Phase 2, Step 5) on a silica gel TLC plate. Spray with Dragendorff’s reagent . The immediate formation of a bright orange/red precipitate confirms that the quaternary alkaloids were successfully retained in the aqueous layer and not lost to the organic phase.

  • Checkpoint B (Post-SPE LC-HRMS Confirmation): Analyze the SPE eluate via Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS). Operate in ESI+ mode. The exact monoisotopic mass of the (+)-xanthoplanine cation (Formula: C 21​ H 26​ NO 4+​ ) is 356.1862 Da [4]. The presence of an intense [M]+ ion at m/z 356.1862 confirms successful QA enrichment.

  • Checkpoint C (Final Purity Assessment): Re-inject the lyophilized HPLC fraction onto an analytical HPLC system. A single, symmetrical peak at 254 nm accounting for >98% of the total peak area validates the compound for downstream in vitro nAChR inhibition assays.

References

  • Xanthoplanine | CAS:6872-88-4 | Manufacturer ChemFaces Source: chemfaces.com URL:[2]

  • A Review on Chemical Constituents, Traditional Uses, Pharmacological Studies of Zanthoxylum armatum (Rutaceae) Source: Journal of Drug Delivery and Therapeutics (jddtonline.info) URL:[1]

  • Inhibitors Targeting Multiple Janus Kinases From Zanthoxylum simulans Mediate Inhibition and Apoptosis Against Gastric Cancer Cells via the Estrogen Pathway Source: Frontiers in Pharmacology (frontiersin.org) URL:[3]

  • C21H26NO4 - Explore - PubChemLite Source: uni.lu URL:[4]

Sources

Application

Application Note: Advanced LC-MS/MS Characterization and Fragmentation Profiling of (+)-Xanthoplanine

Executive Summary & Biological Significance (+)-Xanthoplanine is a naturally occurring quaternary aporphine alkaloid found in diverse botanical matrices, including Magnolia officinalis, Cryptocarya species, and Xylopia p...

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Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Biological Significance

(+)-Xanthoplanine is a naturally occurring quaternary aporphine alkaloid found in diverse botanical matrices, including Magnolia officinalis, Cryptocarya species, and Xylopia parviflora[1][2][3]. In recent years, it has garnered significant interest in neuropharmacology and immunology due to its dual mechanism of action. It acts as a potent antagonist at neuronal nicotinic acetylcholine receptors (nAChRs), fully inhibiting ACh responses at α7 and α4β2 subtypes with IC50 values of 9 μM and 5 μM, respectively[4][5]. Furthermore, (+)-xanthoplanine exhibits profound immunomodulatory properties by disrupting the CrkL-STAT5 complex, thereby attenuating M1 macrophage polarization and reducing inflammatory cytokine release[6].

Accurate quantification and structural characterization of (+)-xanthoplanine in complex biological matrices require highly sensitive and specific analytical methods. This application note details a robust Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) protocol designed to isolate, resolve, and unambiguously identify (+)-xanthoplanine.

Physicochemical and Mass Spectrometric Properties

Because (+)-xanthoplanine possesses a quaternary ammonium center, it is permanently charged in solution. This intrinsic positive charge dictates its mass spectrometric behavior: it is highly responsive to Electrospray Ionization in positive mode (ESI+), yielding a prominent molecular cation [M]+ rather than a protonated adduct [M+H]+[7][8].

Table 1: Quantitative and Spectrometric Data for (+)-Xanthoplanine

PropertyValue
Chemical Formula C21H26NO4+
Monoisotopic Mass 356.1856 Da
Ionization Mode ESI (+)
Precursor Ion m/z 356.1856 [M]+
Primary MS/MS Fragments (CID) m/z 311.126, 296.108, 280.108, 265.100
Known Biological Targets α7 nAChR, α4β2 nAChR, CrkL-STAT5 complex

Analytical Workflow and Rationale

To ensure high-fidelity data, the analytical workflow must account for the unique properties of quaternary alkaloids. These compounds often exhibit severe peak tailing on standard C18 columns due to secondary ion-exchange interactions with residual surface silanols. To mitigate this, a High Strength Silica (HSS) T3 column or a Charged Surface Hybrid (CSH) column is utilized[9][10]. The addition of 0.1% formic acid in the mobile phases ensures optimal ion pairing, maintaining the analyte in a sharp chromatographic band.

LCMS_Workflow N1 Sample Preparation (Extraction & SPE) N2 UHPLC Separation (HSS T3 Column) N1->N2 N3 ESI(+) Ionization Quaternary Alkaloid [M]+ N2->N3 N4 High-Resolution MS (Q-TOF / Orbitrap) N3->N4 N5 MS/MS Fragmentation (CID: m/z 311, 296, 280) N4->N5

Figure 1: End-to-end LC-MS/MS analytical workflow for (+)-xanthoplanine characterization.

Experimental Protocol: Step-by-Step Methodology

Sample Preparation (Biological Matrices)
  • Matrix Aliquoting : Transfer 80 mg of pulverized plant tissue or 100 µL of plasma into a 2 mL microcentrifuge tube[6].

  • Internal Standard Spiking : Add 20 µL of an appropriate internal standard (e.g., L-2-chlorophenylalanine, 0.3 mg/mL in methanol) to normalize extraction efficiency[6].

  • Extraction : Add 1.0 mL of a pre-chilled extraction solvent (Methanol:Water, 7:3 v/v)[6].

  • Incubation : Vortex vigorously for 2 minutes, then extract in an ice-water bath for 30 minutes. Store at -20 °C overnight to ensure complete protein precipitation[6].

  • Centrifugation : Centrifuge the samples at 13,000 × g for 10 minutes at 4 °C to pellet debris[6].

  • Filtration : Pass the supernatant through a 0.22 µm PTFE or nylon syringe filter directly into an LC autosampler vial[11].

UHPLC Separation Parameters
  • Analytical Column : ACQUITY UPLC HSS T3 (100 × 2.1 mm, 1.8 µm) or equivalent[9].

  • Column Temperature : 30 °C.

  • Mobile Phase A : LC-MS grade Water containing 0.1% Formic Acid.

  • Mobile Phase B : LC-MS grade Acetonitrile containing 0.1% Formic Acid.

  • Flow Rate : 0.2 mL/min[10].

  • Gradient Elution Program :

    • 0.0 - 5.0 min: 5% B

    • 5.0 - 25.0 min: 5% to 25% B[10]

    • 25.0 - 60.0 min: 25% to 95% B[10]

    • 60.0 - 65.0 min: 95% B (Column Wash)

    • 65.1 - 70.0 min: 5% B (Re-equilibration)

  • Injection Volume : 5 µL[10].

High-Resolution Mass Spectrometry (Q-TOF / Orbitrap) Settings
  • Ion Source : Heated Electrospray Ionization (HESI) in Positive Mode.

  • Capillary Voltage : +3.5 kV.

  • Capillary Temperature : 310 °C[12].

  • Sheath Gas Flow : 30 to 40 arb.

  • Aux Gas Flow : 10 arb.

  • Scan Range : m/z 100 – 1000[12].

  • MS/MS Activation : Collision-Induced Dissociation (CID) or Higher-energy Collisional Dissociation (HCD).

  • Normalized Collision Energy (NCE) : Ramped from 10 to 40 eV to capture both high-mass and low-mass fragments simultaneously[10].

Fragmentation Mechanics of (+)-Xanthoplanine

Understanding the gas-phase dissociation of (+)-xanthoplanine is critical for avoiding false positives during untargeted metabolomics or pharmacokinetic profiling.

  • Precursor Ion : The intact quaternary molecule appears at m/z 356.1856 [7].

  • Primary Cleavage (m/z 311.126) : The most diagnostically significant fragmentation of quaternary aporphine alkaloids is the neutral loss of dimethylamine (NH(CH3)2, 45 Da) from the azepine ring. This cleavage yields a highly stable, fully aromatized phenanthrene-derivative radical cation at m/z 311[7][8].

  • Secondary Cleavages (m/z 296, 280, 265) : Subsequent fragmentations involve the sequential loss of methyl radicals (•CH3, 15 Da) and methoxy radicals (•OCH3, 31 Da) from the aromatic substituents. The transition from 311 → 296 represents the loss of a methyl radical, while 311 → 280 represents the loss of a methoxy group[7][8].

Biological Application & Signaling Pathways

Beyond analytical characterization, (+)-xanthoplanine serves as a vital molecular probe in drug discovery. Its rigid structural topology allows it to act as an antagonist at specific neuronal receptors and as a modulator in immune pathways.

Signaling_Pathway N1 (+)-Xanthoplanine (Cationic Alkaloid) N2 nAChR Inhibition (α7 & α4β2) N1->N2 N3 CrkL-STAT5 Complex Disruption N1->N3 N4 M1 Macrophage Attenuation N3->N4 N5 Reduced Inflammatory Cytokines N4->N5

Figure 2: Pharmacological signaling pathways of (+)-xanthoplanine in neuro-immune modulation.

References

  • PubChem - Xanthoplanine | C21H26NO4+ | CID 14262868 - PubChem - NIH.
  • Xanthoplanine | nAChR Inhibitor - MedchemExpress.com. MedChemExpress.
  • Rapid characterization of the chemical constituents of Sanhua decoction by UHPLC coupled with Fourier transform ion cyclotron resonance mass spectrometry. RSC Advances.
  • CHEMICAL PROFILING OF DRUGS AND METABOLITES FROM COMPLEX BIOLOGICAL MATRICES BY ATMOSPHERIC PRESSURE AND AMBIENT IONIZ
  • Metabolic Signatures of Four Polygonatum Rhizoma Species Mapped Using Untargeted Metabolomics. MDPI.
  • Metabolic Signatures of Four Polygonatum Rhizoma Species Mapped Using Untargeted Metabolomics - PMC.
  • Studies on the Alkaloids of the Bark of Magnolia officinalis: Isolation and On-line Analysis by HPLC-ESI-MSn.
  • Xanthoplanine | CAS:6872-88-4 | Manufacturer ChemFaces. ChemFaces.
  • Comprehensive Tools of Alkaloid/Volatile Compounds–Metabolomics and DNA Profiles.
  • Exploration of Habitat-Related Chemical Markers for Stephania tetrandra Applying Multiple Chromatographic and Chemometric Analysis.
  • Inhibitors Targeting Multiple Janus Kinases From Zanthoxylum simulans Mediate Inhibition and Apoptosis Against Gastric Cancer Cells via the Estrogen Pathway.
  • Antimicrobial efficacy and biocompatibility of extracts

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting (+)-Xanthoplanine Formulation & Saline Solubility

Welcome to the Technical Support Center. This guide is designed for researchers, pharmacologists, and drug development professionals working with (+)-xanthoplanine. Here, we address the physicochemical challenges of form...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, pharmacologists, and drug development professionals working with (+)-xanthoplanine. Here, we address the physicochemical challenges of formulating this compound for in vitro and in vivo applications, providing mechanistically grounded solutions to prevent precipitation in physiological saline.

Mechanistic Overview of (+)-Xanthoplanine Solubility

(+)-Xanthoplanine is a naturally occurring isoquinoline alkaloid—specifically an aporphine metho salt—characterized by a rigid tetracyclic core, a permanently charged quaternary nitrogen (N-methylated), and a free hydroxyl group at the C-9 position[1][2]. It functions as a potent neuronal nicotinic acetylcholine receptor (nAChR) blocker, exhibiting high affinity for both homomeric α7 and heteromeric α4β2 subtypes[2].

Despite its ionic nature, (+)-xanthoplanine frequently encounters severe solubility issues when introduced directly into 0.9% physiological saline. This paradox occurs because the compound is typically isolated or synthesized as an iodide salt (xanthoplanine iodide)[2]. When exposed to the high chloride concentration of physiological saline (~154 mM NaCl), the system undergoes a common-ion effect and rapid halogen exchange. The highly hydrophobic aporphine core, combined with the formation of less soluble chloride ion-pairs, drives the compound out of the aqueous phase, resulting in rapid micro-precipitation or "salting out."

Mechanism Xantho (+)-Xanthoplanine nAChR7 Homomeric α7 nAChR Xantho->nAChR7 Antagonizes nAChR42 Heteromeric α4β2 nAChR Xantho->nAChR42 Antagonizes IonFlow Ca2+/Na+ Influx Blocked nAChR7->IonFlow nAChR42->IonFlow Downstream Decreased Neuronal Excitability IonFlow->Downstream

Caption: Mechanism of action: (+)-xanthoplanine acting as a neuronal nAChR blocker.

Troubleshooting FAQs: Saline Solubility Issues

Q1: Why does my (+)-xanthoplanine stock solution turn cloudy immediately upon dilution in 0.9% saline? A: This is a classic case of "salting out" driven by the hydrophobic effect. While the quaternary amine is hydrophilic, the bulky aporphine skeleton is highly lipophilic. In pure water or low-ionic-strength buffers, the hydration shell stabilizes the molecule. In 0.9% saline, the high concentration of Na⁺ and Cl⁻ ions monopolizes the water molecules, stripping the hydration shell from the aporphine core and forcing the hydrophobic regions to aggregate.

Q2: Can I adjust the pH to improve its solubility in saline? A: No, pH adjustment is largely ineffective for this specific compound. Unlike tertiary amines that can be protonated by lowering the pH, (+)-xanthoplanine features a quaternary nitrogen that carries a permanent positive charge regardless of the pH[1]. While it does possess a phenolic hydroxyl group at C-9, its pKa is alkaline. Deprotonating it would require a pH well above the physiological range (pH > 9), which would invalidate most biological assays and potentially degrade the compound.

Q3: How can I formulate (+)-xanthoplanine for in vivo injections without causing precipitation? A: You must use a step-wise co-solvent cascade to lower the dielectric constant of the solvent before introducing the aqueous saline[3]. A validated approach uses a mixture of DMSO (to fully disrupt the crystal lattice), PEG300 (to provide a miscible hydrophobic/hydrophilic transition environment), and Tween 80 (a non-ionic surfactant that forms micelles to encapsulate the hydrophobic core) prior to the final addition of saline[3].

Q4: How do I verify that my final formulation is truly dissolved and not just a fine suspension? A: Implement a self-validating optical check. Measure the optical density (OD) of your final formulation at 600 nm using a spectrophotometer. A true solution will have an OD₆₀₀ near 0.00. If the OD₆₀₀ is >0.05, micro-precipitates (colloidal aggregates) have formed, and the solution must be discarded, as injecting suspensions can cause microembolisms in vivo and erratic dosing.

Pharmacological & Physicochemical Data

To ensure accurate dosing and assay design, refer to the following validated physicochemical and pharmacological parameters for (+)-xanthoplanine:

ParameterValueReference
Molecular Weight 356.4 g/mol [1]
Target Receptor 1 Homomeric α7 nAChR[2]
IC₅₀ (α7 nAChR) 9 ± 3 µM[2]
Kᵢ (α7 nAChR vs α-BGT) 10 µM[2]
Target Receptor 2 Heteromeric α4β2 nAChR[2]
IC₅₀ (α4β2 nAChR) 5 ± 0.8 µM[2]
Kᵢ (α4β2 nAChR vs Cytisine) ~1 µM[2]
Optimal In Vivo Vehicle 10% DMSO / 40% PEG300 / 5% Tween 80 / 45% Saline[3]

Validated Experimental Protocols

Protocol A: Preparation of a Stable In Vivo Formulation (2 mg/mL)

Causality Note: The order of addition is critical. Adding saline before the surfactants will cause irreversible crystallization of the aporphine core.

  • Primary Solubilization : Weigh 2.0 mg of (+)-xanthoplanine powder and dissolve it completely in 100 µL of 100% DMSO[3]. Vortex for 60 seconds.

    • Reasoning: DMSO acts as a powerful aprotic solvent to break the initial intermolecular forces of the solid lattice.

  • Hydrophobic Transition : Add 400 µL of PEG300 to the DMSO stock[3]. Mix thoroughly by pipetting until the solution is optically clear.

    • Reasoning: PEG300 lowers the solvent polarity gradually, preventing solvent shock.

  • Surfactant Stabilization : Add 50 µL of Tween 80[3]. Vortex vigorously for 2 minutes.

    • Reasoning: Tween 80 coats the solvated molecules, forming a steric barrier against aggregation.

  • Aqueous Dilution : Slowly add 450 µL of 0.9% Physiological Saline dropwise (approx. 50 µL per addition) while continuously swirling the tube[3].

    • Reasoning: Dropwise addition prevents localized pockets of high ionic strength that could nucleate precipitation.

  • Self-Validation : Measure OD₆₀₀ to confirm the absence of a colloidal suspension (OD₆₀₀ must be < 0.05).

Formulation Start (+)-Xanthoplanine Powder DMSO 1. Dissolve in DMSO (10% final vol) Start->DMSO PEG 2. Add PEG300 (40% final vol) DMSO->PEG Tween 3. Add Tween 80 (5% final vol) PEG->Tween Saline 4. Add 0.9% Saline (45% final vol) Tween->Saline End Clear, stable solution Ready for in vivo dosing Saline->End

Caption: Step-by-step co-solvent formulation workflow for (+)-xanthoplanine.

Protocol B: Preparation of In Vitro Radioligand Binding Saline

For researchers conducting in vitro binding assays, standard 0.9% saline is insufficient. The buffer must be tailored to the specific nAChR subtype to maintain receptor conformation and ligand solubility without triggering common-ion precipitation[2].

  • For α7 nAChR Assays : Prepare a buffer containing 140 mM NaCl, 1 mM EDTA, and 50 mM Tris-HCl. Adjust to pH 7.4[2].

  • For α4β2 nAChR Assays : Prepare a buffer containing 120 mM NaCl, 5 mM KCl, 1 mM MgCl₂, 2.5 mM CaCl₂, and 50 mM Tris. Adjust to pH 7.0[2].

  • Compound Addition : Dilute the (+)-xanthoplanine DMSO stock directly into the assay buffer at a maximum final DMSO concentration of 0.1% to prevent solvent-induced receptor denaturation.

  • Self-Validation : Include a vehicle-only control (0.1% DMSO in buffer) to ensure baseline receptor activity is unaffected by the trace solvent.

References

  • [1] Title: Xanthoplanine | C21H26NO4+ | CID 14262868 - PubChem - NIH Source: nih.gov URL:

  • [3] Title: Xanthoplanine | TargetMol Source: targetmol.com URL:

  • [2] Title: Aporphine metho salts as neuronal nicotinic acetylcholine receptor blockers Source: uchile.cl URL:

  • [4] Title: Aporphine metho salts as neuronal nicotinic acetylcholine receptor blockers - PubMed Source: nih.gov URL:

Sources

Optimization

Technical Support Center: Optimizing (+)-Xanthoplanine Extraction from Magnolia officinalis

Last Updated: March 21, 2026 Introduction Welcome to the technical support center for the extraction and optimization of (+)-xanthoplanine from Magnolia officinalis. Magnolia officinalis is a rich source of diverse bioac...

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Author: BenchChem Technical Support Team. Date: March 2026

Last Updated: March 21, 2026

Introduction

Welcome to the technical support center for the extraction and optimization of (+)-xanthoplanine from Magnolia officinalis. Magnolia officinalis is a rich source of diverse bioactive compounds, including lignans, essential oils, and alkaloids. Among these, the aporphine alkaloid (+)-xanthoplanine is a molecule of significant interest for pharmaceutical research.[1]

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, field-proven insights into overcoming common challenges in the extraction of this specific alkaloid. As direct literature on (+)-xanthoplanine extraction is limited, the protocols and troubleshooting advice herein are grounded in the established principles of aporphine alkaloid chemistry and data from comprehensive studies on alkaloid extraction from Magnolia officinalis and other plant matrices.[2][3][4] Our goal is to provide a robust framework to accelerate your research and maximize your extraction yield and purity.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the target molecule and the extraction matrix.

Q1: What is (+)-xanthoplanine and what are its key chemical properties relevant to extraction?

A1: (+)-Xanthoplanine is a quaternary aporphine alkaloid.[1] Its chemical structure, featuring a tetracyclic isoquinoline core, dictates its behavior during extraction.[1][5] As an alkaloid, it contains a nitrogen atom which gives it basic properties. This is the most critical characteristic for designing a selective extraction strategy. In an acidic aqueous solution, the nitrogen atom becomes protonated, forming a salt that is highly soluble in polar solvents like water or ethanol.[6][7][8] Conversely, in a basic environment (pH > 9), it exists as a free base, which is more soluble in non-polar organic solvents like dichloromethane or ethyl acetate.[9] This pH-dependent solubility is the cornerstone of classical alkaloid extraction and purification.

Q2: Which part of the Magnolia officinalis plant should I use for the best yield?

A2: The stem bark, root bark, and branch bark of Magnolia officinalis are the most concentrated sources of alkaloids and other bioactive compounds like magnolol and honokiol.[10][11] While other parts of the plant may contain the target compound, the bark is the recommended starting material for maximizing yield.

Q3: What are the main challenges I can expect when extracting (+)-xanthoplanine?

A3: The primary challenges stem from the complexity of the plant matrix:

  • Co-extraction of Lignans: Magnolia officinalis bark contains high concentrations (1-10%) of the phenolic lignans magnolol and honokiol.[10] These compounds are often co-extracted with alkaloids and can interfere with downstream purification and analysis.

  • Compound Stability: Aporphine alkaloids can be sensitive to heat and light, which may pose challenges during prolonged extraction procedures at high temperatures.[12]

  • Low Concentration: While the bark is the best source, the absolute concentration of any single alkaloid like (+)-xanthoplanine may still be relatively low, necessitating an efficient and optimized extraction protocol to obtain usable quantities.

Section 2: Troubleshooting Guide for Low Extraction Yield

This section is formatted to address specific problems you may encounter during your experiments.

Problem: My overall yield of (+)-xanthoplanine is consistently low.

This is the most common issue in natural product extraction. A low yield can be attributed to several factors in your protocol. Let's break down the potential causes and solutions.

Q: Which solvent system is best for extracting aporphine alkaloids like (+)-xanthoplanine?

A: The choice of solvent is critical. For alkaloids, an acidified polar solvent is almost always the most effective choice for the initial extraction from the plant matrix.[6][7]

  • Scientific Rationale: Acidifying a polar solvent like ethanol or methanol converts the basic (+)-xanthoplanine into its salt form. This dramatically increases its solubility in the polar solvent, leading to efficient leaching from the plant material. The acid also helps to break down plant cell walls, further aiding the release of intracellular compounds.[7]

  • Recommendation: Start with an 80:20 or 90:10 methanol/water or ethanol/water solution acidified with a weak acid (e.g., 0.1-0.5% acetic acid or formic acid) to a pH of 3-4 .[2][3] Methanol is often slightly more efficient for extracting a broad range of alkaloids due to its higher polarity.

Solvent SystemPolaritySuitability for Alkaloid SaltsProsCons
Acidified Methanol/Water HighExcellentHigh extraction efficiency for polar salts.More toxic than ethanol.
Acidified Ethanol/Water HighExcellentLess toxic, "greener" solvent.[13]May be slightly less efficient than methanol.
Dichloromethane (DCM) MediumPoorGood for extracting the free-base form later.Highly toxic; not ideal for initial extraction.
Ethyl Acetate MediumPoorGreener alternative to DCM for free-base extraction.[11][14]Less efficient than DCM for some alkaloids.
Water (Neutral pH) HighModerateSafest solvent.Poor efficiency without pH modification.

Q: How does the particle size of my Magnolia officinalis bark affect the yield?

A: Particle size is inversely proportional to extraction efficiency. A finer powder provides a much larger surface area for the solvent to penetrate, which significantly improves the rate and completeness of the extraction.

  • Scientific Rationale: The extraction process is dependent on the solvent making contact with the cells containing the target analyte. Grinding the bark breaks down cell walls and increases the surface-area-to-volume ratio, reducing the distance the solvent must diffuse to extract the (+)-xanthoplanine.

  • Recommendation: Grind the dried bark to a fine powder (e.g., 40-60 mesh). Ensure the powder is homogeneous to promote consistent results between batches.

Q: I am using a large volume of solvent, but my yield is still low. What is the optimal solid-to-liquid ratio?

A: Using too much or too little solvent can be detrimental. The solid-to-liquid ratio (or solvent-to-material ratio) governs the concentration gradient that drives the extraction.

  • Scientific Rationale: A higher volume of solvent increases the concentration gradient between the solid matrix and the liquid, which enhances the diffusion of the analyte into the solvent. However, after a certain point, further increasing the solvent volume offers diminishing returns and makes the downstream evaporation and concentration steps more time-consuming and energy-intensive.

  • Recommendation: A starting solid-to-liquid ratio of 1:10 to 1:15 (g/mL) is a common and effective range for alkaloid extraction. You can optimize from there, but ratios beyond 1:25 are rarely cost-effective.

Q: Could my extraction time or temperature be insufficient or excessive?

A: Both time and temperature are critical and represent a trade-off between extraction efficiency and compound stability.

  • Scientific Rationale: Increasing temperature generally improves solvent viscosity and diffusion rates, leading to faster and more complete extraction. However, aporphine alkaloids can degrade at high temperatures or with prolonged exposure to light.[12] Similarly, a longer extraction time allows for more complete leaching, but also increases the risk of degradation.

  • Recommendation:

    • For Maceration/Reflux: Start with a reflux extraction at 50-60°C for 2-3 hours . Perform the extraction 2-3 times with fresh solvent for exhaustive extraction.

    • For Advanced Methods (see Section 3): Ultrasound-assisted extraction can significantly reduce the time to 20-40 minutes at a controlled temperature (e.g., 40°C).[11][13][15]

Section 3: Advanced Extraction Techniques - FAQs

For researchers looking to improve efficiency and yield beyond conventional methods, several advanced techniques are available.

Q: How can Ultrasound-Assisted Extraction (UAE) improve my results?

A: UAE is an excellent method for enhancing the extraction of alkaloids. It uses high-frequency sound waves (typically 20-40 kHz) to create acoustic cavitation in the solvent.[13][15]

  • Mechanism of Action: The formation and collapse of microscopic bubbles generate intense local pressure and temperature, creating microjets that bombard the plant material. This action disrupts cell walls and enhances solvent penetration and mass transfer, leading to:

    • Reduced Extraction Time: Often from hours to minutes.[15]

    • Increased Yield: More efficient cell disruption releases more of the target compound.

    • Lower Temperatures: Effective extraction can be achieved at lower temperatures, which is ideal for preserving heat-sensitive compounds like (+)-xanthoplanine.[13]

  • Key Parameters to Optimize:

    • Frequency: Lower frequencies (e.g., 20 kHz) produce more intense cavitation.[13]

    • Power/Amplitude: Higher power increases extraction efficiency but also generates more heat, requiring temperature control.

    • Time: Typically optimized between 10-30 minutes.[11][16]

    • Temperature: A controlled temperature of 40-50°C is a good starting point.

Q: Is Supercritical Fluid Extraction (SFE) a viable option?

A: Supercritical Fluid Extraction (SFE), typically using carbon dioxide (SC-CO₂), is a highly selective and "green" technology.

  • Mechanism of Action: When CO₂ is heated and pressurized above its critical point (31.1°C and 73.8 bar), it enters a supercritical state where it has properties of both a liquid and a gas. This allows it to effuse through solid materials like a gas and dissolve compounds like a liquid. The solvating power can be finely tuned by adjusting pressure and temperature.

  • Applicability for (+)-Xanthoplanine: SC-CO₂ is non-polar and is therefore not ideal for extracting polar alkaloid salts directly. However, it can be highly effective in two ways:

    • Pre-extraction Cleanup: Use SFE as a first step to selectively remove non-polar interfering compounds like lipids and the less polar lignans (magnolol, honokiol) before proceeding with a conventional acidified solvent extraction.

    • Modified SFE: A small amount of a polar co-solvent (modifier), such as methanol or ethanol, can be added to the SC-CO₂. This significantly increases the polarity of the supercritical fluid, enabling the extraction of more polar compounds like alkaloids.

Section 4: Post-Extraction Processing & Analysis

Q: My crude extract is a complex mixture. How can I selectively purify (+)-xanthoplanine?

A: A classic and highly effective method for purifying alkaloids from a crude plant extract is Acid-Base Partitioning , followed by column chromatography.

  • Scientific Rationale: This technique leverages the pH-dependent solubility of alkaloids. By manipulating the pH of the aqueous solution, you can systematically separate basic alkaloids from neutral and acidic compounds.

  • Workflow:

    • Evaporate Solvent: After the initial acidified ethanol extraction, remove the ethanol under reduced pressure.

    • Acidify & Defat: Re-dissolve the residue in an acidic aqueous solution (e.g., 1M HCl, pH 2-3). Extract this aqueous solution with a non-polar solvent (e.g., hexane or ethyl acetate). Neutral compounds (like lignans) and lipids will move into the organic layer, while the (+)-xanthoplanine salt remains in the aqueous layer. Discard the organic layer.

    • Basify & Extract: Increase the pH of the aqueous layer to 9-10 using a base like ammonium hydroxide. The (+)-xanthoplanine salt will convert to its free-base form, which is now less soluble in water.

    • Final Extraction: Extract the basified aqueous solution with a solvent like dichloromethane (DCM) or ethyl acetate. The (+)-xanthoplanine free base will now move into the organic layer.

    • Concentrate: Collect the organic layer and evaporate the solvent to yield a purified, alkaloid-rich extract.

  • Further Purification: This enriched extract can be further purified using chromatographic techniques like silica gel column chromatography or preparative HPLC to isolate (+)-xanthoplanine.[4][17]

Q: What is the standard method for quantifying the yield of (+)-xanthoplanine?

A: High-Performance Liquid Chromatography (HPLC) coupled with a UV or Mass Spectrometry (MS) detector is the gold standard for the separation and quantification of aporphine alkaloids.[2][3][18][19]

  • Methodology:

    • Column: A C18 reverse-phase column is typically used.[5]

    • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., water with 0.1% formic acid or 10mM ammonium acetate, pH 3) and an organic solvent (acetonitrile or methanol) is common for separating complex alkaloid mixtures.[2][3][18]

    • Detection: UV detection is often set between 270-280 nm for aporphine alkaloids.[5][20] For higher specificity and sensitivity, especially in complex matrices, coupling the HPLC to a mass spectrometer (LC-MS) is recommended.[10]

    • Quantification: The concentration of (+)-xanthoplanine is determined by comparing the peak area from the sample to a calibration curve generated from a pure analytical standard.

Section 5: Protocols & Visual Workflows

Protocol 1: Optimized Acid-Base Extraction for (+)-Xanthoplanine

This protocol provides a robust baseline method for obtaining an alkaloid-enriched fraction.

  • Preparation: Weigh 50 g of finely powdered (40-60 mesh) dried Magnolia officinalis bark.

  • Initial Extraction:

    • Place the powder in a flask and add 500 mL of 90% ethanol containing 0.5% acetic acid.

    • Reflux the mixture with stirring at 60°C for 2 hours.

    • Filter the mixture while hot and collect the liquid extract.

    • Repeat the extraction on the solid residue two more times with fresh solvent. Pool all three liquid extracts.

  • Concentration: Evaporate the pooled ethanol extracts to dryness using a rotary evaporator at a temperature not exceeding 50°C.

  • Acid-Base Partitioning:

    • Re-dissolve the dried residue in 200 mL of 1M HCl.

    • Transfer the acidic solution to a separatory funnel and extract three times with 100 mL of ethyl acetate to remove neutral impurities. Discard the ethyl acetate layers.

    • Adjust the pH of the remaining aqueous layer to 10 with concentrated ammonium hydroxide (perform in a fume hood).

    • Extract the now basic aqueous solution three times with 100 mL of dichloromethane. The (+)-xanthoplanine free base will move into the dichloromethane layer.

    • Pool the dichloromethane layers.

  • Final Steps:

    • Dry the pooled dichloromethane extract over anhydrous sodium sulfate, filter, and evaporate to dryness under reduced pressure.

    • The resulting residue is your alkaloid-enriched extract, ready for chromatographic purification and HPLC analysis.

General Experimental Workflow

raw_material Raw Material (Magnolia officinalis Bark) grinding Grinding (40-60 mesh) raw_material->grinding extraction Solvent Extraction (e.g., Acidified Ethanol) grinding->extraction filtration Filtration & Concentration extraction->filtration purification Purification (Acid-Base Partitioning) filtration->purification chromatography Column Chromatography (e.g., Silica Gel) purification->chromatography analysis Analysis (HPLC-UV/MS) chromatography->analysis final_product Purified (+)-Xanthoplanine analysis->final_product

Caption: Overall workflow for (+)-xanthoplanine extraction.

Troubleshooting Logic for Low Yield

start Low Yield Detected check_solvent Is solvent system optimal? (Acidified Polar Solvent) start->check_solvent check_particle Is particle size fine enough? (<60 mesh) start->check_particle check_ratio Is solid:liquid ratio correct? (1:10 - 1:15) start->check_ratio action_solvent Action: Switch to acidified MeOH/EtOH check_solvent->action_solvent No check_conditions Are time & temp optimized? check_solvent->check_conditions Yes action_grind Action: Re-grind raw material check_particle->action_grind No check_particle->check_conditions Yes action_ratio Action: Adjust solvent volume check_ratio->action_ratio No check_ratio->check_conditions Yes end_node Re-evaluate Yield action_solvent->end_node action_grind->end_node action_ratio->end_node action_conditions Action: Increase time/temp moderately or use UAE to intensify check_conditions->action_conditions No check_conditions->end_node Yes, review purification action_conditions->end_node

Caption: Decision tree for troubleshooting low extraction yield.

References

  • Leclercq, J., et al. (2004). Development and Validation of a High Performance Liquid Chromatographic Method for Quantitative Determination of Aporphine Alkaloids from Different Samples of Cassytha filiformis. Planta Medica, 70(8), 764–770. Available at: [Link]

  • Sarfaroj, M., et al. (2022). The Cardioprotective Effect of Magnolia officinalis and Its Major Bioactive Chemical Constituents. Molecules, 27(9), 2999. Available at: [Link]

  • Zhang, S., et al. (2015). Characterization and simultaneous quantification of biological aporphine alkaloids in Litsea cubeba by HPLC with hybrid ion trap time-of-flight mass spectrometry and HPLC with diode array detection. Journal of Separation Science, 38(15), 2614-24. Available at: [Link]

  • Hošt'álková, A., et al. (2004). Development and validation of a high performance liquid chromatographic method for quantitative determination of aporphine alkaloids from different samples of Cassytha filiformis. Planta Medica, 70(8), 764-770. Available at: [Link]

  • Sari, D. K., et al. (2019). Optimization of ultrasound-assisted extraction of alkaloids from Acalypha indica: Solvent and extraction time variation. AIP Conference Proceedings, 2120(1), 070010. Available at: [Link]

  • Chen, J., et al. (2014). Purification and Characterization of Aporphine Alkaloids from Leaves of Nelumbo nucifera Gaertn and Their Effects on Glucose Consumption in 3T3-L1 Adipocytes. International Journal of Molecular Sciences, 15(10), 18335-18349. Available at: [Link]

  • Aguilar-Hernández, G., et al. (2020). Extraction of Alkaloids Using Ultrasound from Pulp and By-Products of Soursop Fruit (Annona muricata L.). Molecules, 25(14), 3255. Available at: [Link]

  • ResearchGate. (n.d.). Development and Validation of a High Performance Liquid Chromatographic Method for Quantitative Determination of Aporphine Alkaloids from Different Samples of Cassytha filiformis. Available at: [Link]

  • UIN Malang Repository. (2019). Optimization of ultrasound-assisted extraction of alkaloids from Acalypha indica: Solvent and extraction time variation. Available at: [Link]

  • AIDIC. (n.d.). Ionic Liquid-Based Ultrasonic-Assisted Extraction of Alkaloids from Cacao (Theobroma cacao). Available at: [Link]

  • Ji, Y., et al. (2014). The extraction, separation and purification of alkaloids in the natural medicine. Journal of Chemical and Pharmaceutical Research, 6(1), 338-345. Available at: [Link]

  • Gilbert, B., et al. (2024). Toward a More Sustainable Sample Preparation in Phytochemistry: Case Studies in Four Subclasses of Alkaloids. Journal of Natural Products. Available at: [Link]

  • Kumar, K., et al. (2023). Recent advancement in ultrasound-assisted novel technologies for the extraction of bioactive compounds from herbal plants: a review. Journal of Food Measurement and Characterization. Available at: [Link]

  • ResearchGate. (2022). Extraction of alkaloids from plants? Available at: [Link]

  • ResearchGate. (2014). Purification and Characterization of Aporphine Alkaloids from Leaves of Nelumbo nucifera Gaertn and Their Effects on Glucose Consumption in 3T3-L1 Adipocytes. Available at: [Link]

  • Gerasimenko, I., et al. (2007). A Simplified Procedure for Indole Alkaloid Extraction from Catharanthus roseus Combined with a Semi-synthetic Production Process for Vinblastine. Planta Medica, 68(3), 266-269. Available at: [Link]

  • Google Patents. (1995). Process for the extraction and purification of alkaloids.
  • Wang, Y., et al. (2023). Natural aporphine alkaloids: A comprehensive review of phytochemistry, pharmacokinetics, anticancer activities, and clinical application. Phytomedicine. Available at: [Link]

  • Li, X., et al. (2025). Three New Aporphine Alkaloids with Glucose Consumption Increase Activity from Cassytha filiformis. Molecules, 30(22), 4544. Available at: [Link]

  • PubChem. (n.d.). Xanthoplanine. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Background Noise in (+)-Xanthoplanine Fluorescence Assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges related to assay interference when working with complex natural products. (+)-Xanthoplanine is a bioactive apo...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges related to assay interference when working with complex natural products. (+)-Xanthoplanine is a bioactive aporphine (isoquinoline) alkaloid known for its potent inhibition of α7 and α4β2 neuronal nicotinic acetylcholine receptors (nAChRs) and its ability to modulate macrophage polarization via the disruption of the CrkL-STAT5 complex .

However, its unique conjugated ring structure often introduces significant background noise in high-throughput fluorescence-based assays. This guide provides field-proven, self-validating protocols to help you isolate your target biological signal from artifactual noise.

Section 1: Understanding the Root Causes (The "Why")

Q1: Why does (+)-xanthoplanine cause high background noise in my fluorescence assays? A1: The interference is primarily driven by the intrinsic photophysical properties of the aporphine alkaloid scaffold. The highly conjugated isoquinoline ring system exhibits autofluorescence when excited by UV or blue light (e.g., 340–488 nm), emitting broadly in the green/yellow spectrum . If you are using common fluorophores like Fluo-4 (for Ca²⁺ flux) or FITC, the alkaloid's emission spectrally overlaps with your reporter, artificially inflating the baseline. Additionally, at concentrations above 10 µM, lipophilic alkaloids can experience micro-aggregation in aqueous buffers, leading to light scattering (the Tyndall effect) that the plate reader misinterprets as a fluorescent signal.

Q2: How can I differentiate between target signal, autofluorescence, and the Inner Filter Effect (IFE)? A2: Autofluorescence increases the baseline signal additively. Conversely, the Inner Filter Effect (IFE) occurs when the compound absorbs the excitation light or the emitted light of your fluorophore, leading to signal quenching (a false negative or suppressed baseline).

  • To diagnose Autofluorescence: Run a "compound-only" control in your assay buffer without cells or reporter dyes. If the well fluoresces, it's autofluorescence.

  • To diagnose IFE: Add the compound to a known fluorescent standard (e.g., free fluorescein). If the expected signal drops proportionally to the compound concentration, it is IFE.

G Start High Background Noise in Xanthoplanine Assay Check1 Is it Autofluorescence? (Signal in Compound-Only Control) Start->Check1 Sol1 Use Red/Far-Red Dyes (e.g., Cal-590, PR1) Check1->Sol1 Yes Check2 Is it Inner Filter Effect (IFE)? (Quenched Standard Curve) Check1->Check2 No Sol2 Dilute Sample or Apply IFE Correction Math Check2->Sol2 Yes Check3 Is it Aggregation? (High Light Scattering) Check2->Check3 No Sol3 Optimize Buffer (Add 0.01% Tween-20, Keep DMSO <1%) Check3->Sol3 Yes

Troubleshooting workflow for resolving background noise in xanthoplanine assays.

Section 2: Experimental Design & Optimization (The "How")

To mitigate spectral overlap, shifting the assay readout to the red or far-red spectrum is the most effective strategy. By moving the excitation wavelength above 550 nm, you bypass the absorption maxima of the aporphine core entirely.

Table 1: Fluorophore Compatibility with (+)-Xanthoplanine
Assay TypeTraditional Dye (High Interference)Recommended Alternative (Low Interference)Causality / Rationale
Calcium Flux (nAChR) Fluo-4 AM (Ex 494 / Em 516)Cal-590 AM (Ex 580 / Em 592)Bypasses the blue/green autofluorescence of the aporphine core.
Macrophage ROS/RNS DCFDA (Ex 495 / Em 529)Peroxyresorufin-1 (PR1) (Ex 560 / Em 590)Red-shifted resorufin derivative avoids alkaloid excitation wavelengths .
Cell Viability Resazurin / Alamar BlueCellTiter-Glo (Luminescence)Switches modality from fluorescence to luminescence, eliminating optical interference.

Section 3: Step-by-Step Troubleshooting Protocols

Protocol 1: Red-Shifted Calcium Flux Assay for nAChR Inhibition

Self-Validating System: This protocol incorporates a compound-only control well and a maximum-response control (ionomycin) to ensure the dynamic range is unaffected by the alkaloid.

  • Cell Preparation: Seed nAChR-expressing cells (e.g., SH-SY5Y or recombinant HEK293) at 50,000 cells/well in a black-wall, clear-bottom 96-well plate. Incubate overnight at 37°C, 5% CO₂.

  • Dye Loading: Remove culture media. Add 100 µL of loading buffer containing 5 µM Cal-590 AM, 0.04% Pluronic F-127, and 1 mM probenecid (to prevent dye efflux via multidrug resistance transporters) in HBSS.

  • Incubation: Incubate for 60 minutes at 37°C, then 30 minutes at room temperature to allow complete intracellular esterase cleavage of the AM ester.

  • Washing: Wash cells three times with HBSS to remove extracellular dye. Leave 100 µL of HBSS in each well.

  • Compound Addition (Critical Step): Prepare (+)-xanthoplanine in HBSS with a final DMSO concentration of ≤0.5% and 0.01% Tween-20 . Causality: Tween-20 disrupts colloidal alkaloid aggregates, preventing light-scattering artifacts. Add 50 µL of the compound to the cells.

    • Validation Control: Add compound to empty wells (no cells) containing only buffer to measure residual red-spectrum autofluorescence.

  • Readout: Transfer the plate to a fluorescence microplate reader (Ex: 580 nm, Em: 592 nm). Record the baseline for 10 seconds.

  • Stimulation: Inject 50 µL of agonist (e.g., acetylcholine or nicotine at EC₅₀) and record the kinetic response for 3 minutes.

G Xantho (+)-Xanthoplanine (Aporphine Core) nAChR nAChR (α7/α4β2) Xantho->nAChR Antagonizes AutoFluo Alkaloid Autofluorescence (Broad UV/Blue Em) Xantho->AutoFluo UV/Blue Excitation CaFlux Ca2+ Influx nAChR->CaFlux Reduces FluoDye Green Fluorophore (Ex:488nm, Em:520nm) CaFlux->FluoDye Modulates Detector Signal Readout (High Background) FluoDye->Detector Target Signal AutoFluo->Detector Spectral Overlap

Mechanism of xanthoplanine nAChR inhibition and spectral overlap causing noise.

Protocol 2: Mathematical Correction for Inner Filter Effect (IFE)

If you are constrained to using a green-spectrum dye (like Fluo-4 or FITC), you must mathematically correct for IFE using the following self-validating empirical formula. Causality Insight: This corrects the non-linear signal quenching caused by the alkaloid absorbing the photons intended for, or emitted by, the fluorophore, thereby restoring the true biological signal amplitude.

  • Measure the absorbance (Optical Density) of your specific (+)-xanthoplanine concentration at the excitation ( Aex​ ) and emission ( Aem​ ) wavelengths of your fluorophore using a UV-Vis spectrophotometer.

  • Measure the raw fluorescence of your assay well ( Fobs​ ).

  • Apply the correction factor to calculate the true fluorescence ( Fcorr​ ):

    Fcorr​=Fobs​×10(Aex​+Aem​)/2
  • Validation: Apply this formula to a standard curve of free fluorophore mixed with (+)-xanthoplanine. The corrected curve should perfectly overlay a standard curve lacking the alkaloid.

References

  • Iturriaga-Vásquez, P., et al. "Aporphine metho salts as neuronal nicotinic acetylcholine receptor blockers." Bioorganic & Medicinal Chemistry, 2007. URL:[Link]

  • Shi, X., et al. "Xanthoplanine attenuates macrophage polarization towards M1 and inflammation response via disruption of CrkL-STAT5 complex." Archives of Biochemistry and Biophysics, 2020. URL:[Link]

  • Silva, M., et al. "Deciphering Steroidal and Aporphine Alkaloids as Antileukemic Agents by Approaches of Molecular Networking and Metabolomics." ACS Omega, 2025. URL:[Link]

  • Weber, M., et al. "Fluorescence-Based Tool To Detect Endogenous Peroxynitrite in M1-Polarized Murine J774.2 Macrophages." Analytical Chemistry, 2018. URL:[Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 14262868, Xanthoplanine." PubChem, 2024. URL:[Link]

Optimization

Technical Support Center: Optimizing HPLC Mobile Phase Gradients for (+)-Xanthoplanine Separation

From the Desk of a Senior Application Scientist Welcome to the technical support center dedicated to the chromatographic separation of (+)-xanthoplanine. As an isoquinoline alkaloid, (+)-xanthoplanine presents unique cha...

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Author: BenchChem Technical Support Team. Date: March 2026

From the Desk of a Senior Application Scientist

Welcome to the technical support center dedicated to the chromatographic separation of (+)-xanthoplanine. As an isoquinoline alkaloid, (+)-xanthoplanine presents unique challenges in HPLC method development, particularly concerning mobile phase optimization.[1][2] This guide is structured to provide you, our fellow researchers and drug development professionals, with not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your separations effectively. We will move from foundational questions to deep-dive troubleshooting for specific experimental issues.

Section 1: FAQs - The Foundations of (+)-Xanthoplanine Separation

This section addresses the most common initial questions encountered when developing a separation method for this class of compounds.

Q1: What is a recommended starting mobile phase and column for separating (+)-xanthoplanine?

A: For a reverse-phase separation of a moderately lipophilic alkaloid like (+)-xanthoplanine (XLogP3 ≈ 3.1), a C18 column is the standard choice.[2] A robust starting mobile phase consists of:

  • Mobile Phase A: Water with 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid

A typical "scouting gradient" would be to run from 5-95% Mobile Phase B over 20-30 minutes.[3][4] This initial run is crucial for determining the approximate elution time of your target analyte and any impurities.[5]

Q2: Why is an acidic modifier like formic acid essential for analyzing alkaloids?

A: This is a critical point for achieving good peak shape. Alkaloids are basic compounds.[6][7] The stationary phase in most C18 columns is based on silica, which contains residual acidic silanol groups (Si-OH). Without a modifier, the positively charged basic analyte can undergo secondary ionic interactions with negatively charged, deprotonated silanol groups. This interaction leads to significant peak tailing, where the peak is asymmetrical and elongated.[6][8] Adding a small amount of acid, like 0.1% formic acid, to the mobile phase serves to protonate these silanol groups, effectively "masking" them from the analyte and promoting a single, clean interaction mechanism with the C18 stationary phase, resulting in sharp, symmetrical peaks.[6]

Q3: Should I use a gradient or an isocratic method for my analysis?

A: For complex samples containing (+)-xanthoplanine and its related impurities or for initial method development, a gradient elution is almost always superior.[5] Gradient elution, where the mobile phase composition changes over time, is ideal for separating compounds with a wide range of polarities.[9][10] It generally results in sharper peaks and shorter overall run times compared to isocratic methods for complex mixtures.[5] An isocratic method (constant mobile phase composition) may be suitable for a final, optimized quality control (QC) method if the target peaks are few and elute closely together.

Section 2: The Troubleshooting Guide - From Problem to Resolution

This section provides in-depth, Q&A-based solutions to specific chromatographic problems.

Problem 1: Poor Resolution - "My peaks for (+)-xanthoplanine and a related impurity are co-eluting. How do I separate them?"

The Scientist's Insight (Causality): Chromatographic resolution (Rs) is a measure of the separation between two peaks and is governed by column efficiency (N), retention factor (k), and, most importantly, selectivity (α).[11][12] Selectivity is a measure of the chemical "distinction" the separation system can make between two analytes.[13] While increasing efficiency (e.g., by using a longer column) can help, altering the selectivity is by far the most powerful way to improve resolution for a difficult peak pair.[12][14] In gradient elution, the primary way to manipulate selectivity is by changing the gradient slope or the mobile phase composition.[10]

Systematic Troubleshooting Protocol:

  • Identify Elution Window: From your initial scouting run, determine the percentage of organic solvent (%B) at which your peaks of interest begin and end their elution.

  • Shallow the Gradient: The most effective first step is to decrease the steepness of the gradient across the elution window of the critical pair.[5][15] This gives the analytes more time to interact with the stationary phase, improving separation.

  • Evaluate and Repeat: Analyze the result. If resolution has improved but is not yet at baseline (Rs ≥ 1.5), you can shallow the gradient further or introduce an isocratic hold.[5][12]

Data-Driven Optimization: The table below illustrates how adjusting the gradient can impact the resolution between two closely eluting peaks.

Run ID Gradient Program Run Time (min) Resolution (Rs) Observation
1 10% to 90% B in 10 min150.8Peaks are heavily overlapped.
2 30% to 50% B in 10 min201.3Significant improvement, but not baseline separated.
3 35% to 45% B in 15 min251.7Baseline separation achieved.[12]

Workflow Visualization:

G cluster_0 Resolution Optimization Workflow Start Poor Resolution (Rs < 1.5) Scout Run broad scouting gradient (e.g., 5-95% B in 20 min) Start->Scout Identify Identify %B at which peaks of interest elute Scout->Identify Shallow Decrease gradient slope across elution window Identify->Shallow Analyze Analyze Resolution Shallow->Analyze End Baseline Resolution Achieved (Rs >= 1.5) Analyze->End Yes Modify Further Optimization Needed Analyze->Modify No Modify->Shallow Refine Slope Solvent Change Organic Solvent (e.g., ACN to MeOH) Modify->Solvent Change Selectivity Solvent->Scout

Caption: Workflow for optimizing peak resolution.
Problem 2: Asymmetric Peaks - "The (+)-xanthoplanine peak is tailing significantly. What is the cause and how can I fix it?"

The Scientist's Insight (Causality): Peak tailing for basic analytes like (+)-xanthoplanine is a classic symptom of unwanted secondary interactions with the silica backbone of the stationary phase, as explained in the FAQs.[6] Other potential causes include column overload (injecting too much sample mass) or physical issues like a partially blocked column frit, which can distort the sample path.[16][17]

Systematic Troubleshooting Protocol:

  • Verify Mobile Phase Modifier: First, ensure that an acidic modifier (e.g., 0.1% formic acid or TFA) is present in both mobile phase A and B. This is the most common cause and solution.[6]

  • Reduce Sample Concentration: Prepare a dilution of your sample (e.g., 1:10) and inject it. If the peak shape improves dramatically, your original sample was overloading the column.[8]

  • Check Column Health: If the above steps do not resolve the issue, the problem may be with the column itself.

    • If a guard column is installed, remove it and perform a run. If the peak shape is restored, the guard column is fouled and needs replacement.[17]

    • If no guard column is used, the analytical column's inlet frit may be blocked. Try back-flushing the column (disconnect from the detector and pump in the reverse direction) according to the manufacturer's instructions.[17]

Problem 3: Inconsistent Retention Times - "The retention time for my analyte is shifting between injections. Why is this happening?"

The Scientist's Insight (Causality): In gradient HPLC, reproducible retention times depend on the system returning to the exact same starting conditions before each injection. The two most common causes of drift are insufficient column re-equilibration time and differences in the HPLC system's gradient delay volume (also known as dwell volume).[18] The delay volume is the volume between the point of solvent mixing and the column head; inconsistencies here can cause retention shifts, especially when transferring methods between different instruments.[18]

Systematic Troubleshooting Protocol:

  • Extend Re-equilibration Time: The most straightforward first step is to increase the re-equilibration time at the end of your gradient. A good rule of thumb is to allow at least 5-10 column volumes of the initial mobile phase to pass through the column before the next injection.

  • Ensure Consistent Mobile Phase Preparation: Inconsistencies in mobile phase preparation, especially buffer concentrations or pH, can lead to shifts. Always prepare fresh mobile phases and use a calibrated pH meter.[6]

  • Check for Leaks and Pump Performance: A small, undetected leak in the pump or fittings can alter the mobile phase composition and cause retention time variability. Perform a system pressure test.

  • Measure and Compensate for Dwell Volume (for method transfer): If moving a method to a new HPLC system, measure the dwell volume of both instruments. If the new system has a larger dwell volume, an initial isocratic hold may need to be added to the gradient to compensate.[18]

Section 3: Essential Protocols

Protocol 1: Performing a Scouting Gradient Run

  • Column: Standard C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Gradient Program:

    • 0.00 min: 5% B

    • 20.00 min: 95% B

    • 25.00 min: 95% B (Wash)

    • 25.10 min: 5% B (Return to Initial)

    • 30.00 min: 5% B (Re-equilibrate)

  • Injection Volume: 5-10 µL.

  • Detection: UV, set to an appropriate wavelength for (+)-xanthoplanine.

  • Analysis: This run will provide the approximate retention time and the corresponding %B needed to elute your analyte, which is the foundation for all further optimization.[3]

Protocol 2: Determining System Gradient Delay Volume

  • Setup: Remove the column and replace it with a zero-dead-volume union.

  • Mobile Phase A: HPLC-grade Water.

  • Mobile Phase B: HPLC-grade Water with 0.1% Acetone (or another UV-absorbing tracer).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set to 265 nm.

  • Gradient Program:

    • 0.00 min: 0% B

    • 20.00 min: 100% B

  • Analysis: The delay time is the time from the start of the gradient (t=0) to the point where the UV signal reaches 50% of its maximum. The delay volume is this time multiplied by the flow rate (e.g., 1.2 min delay x 1.0 mL/min = 1.2 mL delay volume).[18] Knowing this value is critical for method transfer between different HPLC systems.[18]

References

  • Welch Materials. (2025, March 24). Gradient Optimization in HPLC. [Link]

  • Mastelf. (2025, March 3). How to Optimize HPLC Gradient Elution for Complex Samples. [Link]

  • Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. [Link]

  • CHROMacademy. Optimizing Gradient HPLC Parameters. [Link]

  • Bitesize Bio. (2025, June 8). Getting the Most Out of Your Column: Optimizing Your HPLC Gradient. [Link]

  • LCGC. (2023, March 1). How Chemistry Determines Separations: Influence of Selectivity on Resolution. [Link]

  • LCGC International. (2017, May 1). The Secrets of Successful Gradient Elution. [Link]

  • Resolution, Selectivity & Efficiency In Liquid Chromatography. Part 1: Primer. (2024, December 3). [Link]

  • HPLC for Dummies! (2013, November 10). Understanding: Resolution, Selectivity, Retention, Efficiency. [Link]

  • Inacom Instruments. The Theory of HPLC Chromatographic Parameters. [Link]

  • GALAK Chromatography. HPLC Troubleshooting - Peak Shape Problems & Ghost Peak. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 14262868, Xanthoplanine. [Link]

  • Chromatography Today. What are the Common Peak Problems in HPLC. [Link]

  • LCGC International. (2020, November 11). Troubleshooting Basics, Part 4: Peak Shape Problems. [Link]

  • Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

  • ResearchGate. (2014). Methods used for HPLC of alkaloids with mobile phase at basic pH. [Link]

  • LCGC International. (2013, November 1). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. [Link]

Sources

Troubleshooting

Technical Support Center: Resolving Crystallization of (+)-Xanthoplanine in DMSO Stock Solutions

Welcome to the technical support center for (+)-xanthoplanine. This guide is designed for researchers, scientists, and drug development professionals to address a common challenge encountered when working with this and o...

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Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for (+)-xanthoplanine. This guide is designed for researchers, scientists, and drug development professionals to address a common challenge encountered when working with this and other similar lipophilic compounds: crystallization in Dimethyl Sulfoxide (DMSO) stock solutions. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to proactively prevent these issues and effectively troubleshoot them when they arise.

Frequently Asked Questions (FAQs)

Here are some of the most common questions we receive regarding (+)-xanthoplanine stock solutions.

Q1: Why is my (+)-xanthoplanine crashing out of its DMSO stock solution?

A: Crystallization, or "crashing out," of a compound from a DMSO stock solution is a frequent issue, particularly with lipophilic molecules like (+)-xanthoplanine. Several factors can contribute to this phenomenon:

  • Supersaturation: The concentration of (+)-xanthoplanine in your stock solution may have exceeded its maximum solubility in DMSO under the current storage conditions.

  • Water Contamination: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere. The presence of water in your DMSO can significantly decrease the solubility of hydrophobic compounds like (+)-xanthoplanine, leading to precipitation.

  • Temperature Fluctuations: Repeated freeze-thaw cycles can promote crystallization. As the solution freezes, the solute (your compound) can become more concentrated in the unfrozen portion, which can lead to the formation of crystals that may not redissolve upon thawing.

  • Compound Purity and Form: The purity of your (+)-xanthoplanine and its crystalline form can affect its solubility. Amorphous forms of a compound are generally more soluble than their more stable crystalline counterparts.

Q2: Can I still use my (+)-xanthoplanine stock solution if it has crystals in it?

A: It is strongly advised not to use a stock solution with visible crystals. The presence of precipitate means the actual concentration of the dissolved compound is unknown and lower than intended, which will lead to inaccurate and unreliable experimental results.

Q3: Is it better to store my (+)-xanthoplanine stock solution at room temperature, 4°C, -20°C, or -80°C?

A: For long-term storage, it is best to store (+)-xanthoplanine stock solutions in DMSO in small, single-use aliquots at -80°C. This minimizes the risk of degradation and reduces the number of freeze-thaw cycles the solution is exposed to. For short-term storage (a few days to a week), 4°C is acceptable. Avoid storing at room temperature for extended periods.

Q4: My (+)-xanthoplanine dissolved perfectly in DMSO, but it precipitated when I diluted it in my aqueous cell culture medium. What should I do?

A: This is a common occurrence for compounds with limited aqueous solubility. To mitigate this, it is recommended to perform serial dilutions in 100% DMSO first to get closer to your final working concentration. Then, add this diluted DMSO stock to your aqueous medium with vigorous mixing. The final concentration of DMSO in your assay should be kept as low as possible (typically below 0.5%) to avoid cellular toxicity, but a small amount of DMSO is often necessary to maintain the compound's solubility. Always include a vehicle control (media with the same final DMSO concentration) in your experiments.

Proactive Best Practices for Preventing Crystallization

The most effective way to deal with crystallization is to prevent it from happening in the first place. The following best practices are crucial for maintaining the integrity of your (+)-xanthoplanine stock solutions.

Workflow for Preparing (+)-Xanthoplanine Stock Solutions

cluster_prep Preparation cluster_storage Storage start Start: Weigh (+)-Xanthoplanine anhydrous_dmso Use High-Purity, Anhydrous DMSO start->anhydrous_dmso dissolve Add DMSO and Vortex/Sonicate to Dissolve anhydrous_dmso->dissolve gentle_heat Gentle Warming (37°C) if Necessary dissolve->gentle_heat aliquot Aliquot into Single-Use Tubes dissolve->aliquot store Store at -80°C for Long-Term aliquot->store short_term Store at 4°C for Short-Term (if needed) store->short_term

Caption: Workflow for preparing stable (+)-xanthoplanine stock solutions.

Detailed Protocol for Stock Solution Preparation
  • Compound Handling: Allow the vial of solid (+)-xanthoplanine to equilibrate to room temperature before opening to minimize moisture condensation.

  • Solvent Selection: Use high-purity, anhydrous DMSO. Once opened, a bottle of DMSO can begin to absorb atmospheric water, so using a fresh, sealed bottle is ideal.

  • Dissolution:

    • Accurately weigh the desired amount of (+)-xanthoplanine.

    • Add the calculated volume of anhydrous DMSO to achieve your target concentration.

    • Vortex the solution vigorously until the compound is fully dissolved.

    • If dissolution is slow, sonication in a water bath for 5-10 minutes can be effective.

    • Gentle warming (e.g., in a 37°C water bath) can also aid dissolution, but use this with caution as excessive heat may degrade the compound.

  • Aliquoting and Storage:

    • Once fully dissolved, immediately aliquot the stock solution into smaller, single-use volumes in tightly sealed, low-retention tubes.

    • For long-term storage (months), store these aliquots at -80°C.

    • For short-term storage (up to a week), 4°C is generally acceptable.

    • Crucially, avoid repeated freeze-thaw cycles.

Reactive Troubleshooting for Crystallized Stock Solutions

If you already have a stock solution with visible crystals, here is a step-by-step guide to potentially rescue it.

Troubleshooting Decision Tree

start Crystals Observed in Stock Solution warm_vortex Warm to 37°C and Vortex/Sonicate start->warm_vortex check_dissolution Do Crystals Redissolve? warm_vortex->check_dissolution use_solution Solution Usable (Use Promptly) check_dissolution->use_solution Yes no_dissolution Crystals Persist check_dissolution->no_dissolution No consider_dilution Consider Diluting with Anhydrous DMSO no_dissolution->consider_dilution check_again Do Crystals Redissolve? consider_dilution->check_again check_again->use_solution Yes discard Discard and Prepare Fresh Stock check_again->discard No

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Bioactive Potential of (+)-Xanthoplanine and Predicentrine Methiodide: An IC50-Focused Perspective

For Researchers, Scientists, and Drug Development Professionals In the landscape of natural product drug discovery, the quest for novel bioactive scaffolds with therapeutic potential is unceasing. Among the myriad of che...

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Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of natural product drug discovery, the quest for novel bioactive scaffolds with therapeutic potential is unceasing. Among the myriad of chemical classes, xanthones and aporphine alkaloids have consistently emerged as privileged structures, demonstrating a wide array of pharmacological activities. This guide delves into a comparative analysis of two specific representatives: the xanthone (+)-xanthoplanine and the quaternary aporphine alkaloid predicentrine methiodide.

It is crucial to preface this analysis by acknowledging a significant gap in the current scientific literature: a direct, head-to-head comparison of the IC50 values for (+)-xanthoplanine and predicentrine methiodide against a common biological target is not available. This guide, therefore, adopts an evidence-based predictive approach. By synthesizing the known bioactivities and potencies of closely related analogues within their respective chemical classes, we aim to provide a valuable framework for researchers to anticipate their potential efficacy and to design robust experimental investigations.

Introducing the Contenders: Chemical Structures and Class Context

A fundamental aspect of understanding a compound's potential bioactivity lies in its chemical structure. Both (+)-xanthoplanine and predicentrine methiodide belong to complex heterocyclic families, which are known to interact with various biological targets.

(+)-Xanthoplanine: A member of the xanthone family, characterized by a dibenzo-γ-pyrone framework. Xanthones are widely recognized for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The specific substitution pattern on the xanthone core is a key determinant of its biological function.

Predicentrine Methiodide: This compound is a quaternary ammonium salt of the aporphine alkaloid predicentrine. Aporphines are a large group of isoquinoline alkaloids known for their interactions with various receptors and enzymes, leading to effects on the central nervous system and potential as anticancer agents. The quaternization of the nitrogen atom in predicentrine to form the methiodide salt can significantly alter its solubility and biological activity.

G cluster_0 (+)-Xanthoplanine (Xanthone) cluster_1 Predicentrine (Aporphine Alkaloid) img1 img1 img2 img2 MTT_Workflow A Seed cells in 96-well plate B Incubate for 24h for cell attachment A->B C Treat cells with varying concentrations of compound B->C D Incubate for desired exposure time (e.g., 48h) C->D E Add MTT solution to each well D->E F Incubate for 2-4h for formazan formation E->F G Solubilize formazan crystals (e.g., with DMSO) F->G H Measure absorbance at 570 nm G->H I Calculate % viability and plot dose-response curve H->I J Determine IC50 value I->J

Comparative

A Senior Application Scientist's Guide to Validating (+)-Xanthoplanine's Selectivity at Recombinant Human Nicotinic Acetylcholine Receptors

Authored for Researchers, Scientists, and Drug Development Professionals Introduction: The Imperative for Selectivity Profiling (+)-Xanthoplanine, an alkaloid extract of Zanthoxylum piperitum, has demonstrated potential...

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Author: BenchChem Technical Support Team. Date: March 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative for Selectivity Profiling

(+)-Xanthoplanine, an alkaloid extract of Zanthoxylum piperitum, has demonstrated potential anti-inflammatory properties by modulating macrophage polarization through the CrkL-STAT5 signaling pathway.[1] While this presents a promising therapeutic avenue, a comprehensive understanding of a compound's molecular interactions is paramount for preclinical development. Off-target activities can lead to unforeseen side effects or reveal novel therapeutic applications.

Nicotinic acetylcholine receptors (nAChRs) represent a critical family of ligand-gated ion channels with diverse physiological roles, making them a common site for off-target interactions.[2][3] These receptors, composed of various combinations of subunits (e.g., α2-α10, β2-β4), form a wide array of subtypes with distinct pharmacology and tissue distribution.[4][5][6] For instance, the α7 homopentamer and the α4β2 heteropentamer are the most abundant subtypes in the central nervous system, implicated in cognitive function and nicotine addiction, respectively.[7] Other subtypes, like α3β4, are predominant in the peripheral nervous system.[6]

This guide provides a comprehensive, field-proven framework for systematically evaluating the selectivity of a novel compound, using (+)-xanthoplanine as our subject, across a panel of clinically relevant human nAChR subtypes. We will move beyond simple protocols to explain the causality behind our experimental choices, integrating both binding affinity and functional activity assays to build a robust and reliable selectivity profile.

The Strategic Approach: A Two-Pillar Validation Workflow

To confidently ascertain the selectivity profile of (+)-xanthoplanine, a dual-pronged approach is essential. We must independently quantify its binding affinity (the strength of interaction) and its functional effect (whether it activates, blocks, or modulates the receptor). A compound can bind with high affinity but have no functional effect (a silent antagonist) or, conversely, have a potent functional effect at concentrations not predicted by binding alone. Our strategy, therefore, rests on two pillars:

  • Radioligand Binding Assays: To determine the equilibrium dissociation constant (Kᵢ) of (+)-xanthoplanine at various nAChR subtypes. This provides a direct measure of binding affinity.

  • Two-Electrode Voltage Clamp (TEVC) Electrophysiology: To characterize the functional consequences of this binding—be it agonism, antagonism, or allosteric modulation—and determine potency (EC₅₀ or IC₅₀).

G cluster_0 Experimental Strategy Compound (+)-Xanthoplanine Binding Pillar 1: Radioligand Binding Assays (Determine Affinity, Kᵢ) Compound->Binding Function Pillar 2: Functional Electrophysiology (Determine Potency, EC₅₀/IC₅₀ & Efficacy) Compound->Function Profile Comprehensive Selectivity Profile Binding->Profile Function->Profile

Caption: High-level workflow for nAChR selectivity validation.

Pillar 1: Quantifying Affinity with Radioligand Binding Assays

Causality: Competitive radioligand binding assays are the gold standard for determining a compound's affinity for a receptor. The principle is straightforward: a radiolabeled ligand with known high affinity for a specific nAChR subtype is incubated with a preparation of recombinant receptors (typically from cell membranes). We then measure how effectively increasing concentrations of our test compound, (+)-xanthoplanine, compete with and displace the radioligand. This competition allows us to calculate the inhibitory constant (Kᵢ), a direct measure of binding affinity.

G Receptor nAChR Subtype (e.g., α4β2) BoundComplex Bound Complex (Radioactive Signal) Receptor->BoundComplex Radioligand Radioligand ([³H]Epibatidine) Radioligand->Receptor Binds TestCompound (+)-Xanthoplanine (Competitor) TestCompound->Receptor Competes

Caption: Principle of competitive radioligand binding.

Experimental Protocol: Competitive Binding Assay

This protocol is a template and should be optimized for each specific nAChR subtype and radioligand pair.

  • Receptor Preparation:

    • Utilize membrane preparations from cell lines (e.g., HEK293, CHO) stably expressing the specific human nAChR subtype of interest (e.g., α7, α4β2, α3β4).[8]

    • Homogenize thawed cell pellets in a cold incubation buffer (e.g., 50 mM TRIS-HCl, pH 7.4) and store at -80°C until use.[8]

  • Assay Setup:

    • In a 96-well plate, combine the cell membrane preparation, a fixed concentration of the appropriate radioligand (e.g., [¹²⁵I]α-Bungarotoxin for α7, [³H]Epibatidine for α4β2 and α3β4), and a range of concentrations of (+)-xanthoplanine.[9][10]

    • Controls (Self-Validation):

      • Total Binding: Wells with only membranes and radioligand.

      • Non-Specific Binding (NSB): Wells with membranes, radioligand, and a high concentration of a known, non-radioactive competitor (e.g., nicotine or epibatidine) to saturate all specific binding sites.[9]

  • Incubation:

    • Incubate the plates for a defined period (e.g., 60-120 minutes) at a specific temperature (e.g., 4°C or room temperature) to allow the binding to reach equilibrium.[11][12]

  • Harvesting & Quantification:

    • Rapidly terminate the reaction by vacuum filtration through glass fiber filters (e.g., Whatman GF/B), washing several times with ice-cold buffer to separate bound from free radioligand.[9]

    • Measure the radioactivity trapped on the filters using a scintillation counter.

  • Data Analysis:

    • Calculate Specific Binding = Total Binding - Non-Specific Binding.

    • Plot the percentage of specific binding against the log concentration of (+)-xanthoplanine.

    • Use non-linear regression (sigmoidal dose-response curve) to determine the IC₅₀ value (the concentration of (+)-xanthoplanine that inhibits 50% of specific radioligand binding).

    • Convert the IC₅₀ to the affinity constant (Kᵢ) using the Cheng-Prusoff equation :[13]

      • Kᵢ = IC₅₀ / (1 + [L]/Kᴅ)

      • Where [L] is the concentration of the radioligand and Kᴅ is its dissociation constant for the receptor.

Data Presentation: (+)-Xanthoplanine Binding Affinity Profile

The results should be compiled into a clear, comparative table.

nAChR SubtypeExpression SystemRadioligandKᵢ of (+)-Xanthoplanine (nM)Selectivity Ratio (vs. α7)
α7 (homomeric) HEK293[¹²⁵I]α-BungarotoxinExperimental Value1x
α4β2 (heteromeric) CHO[³H]EpibatidineExperimental ValueCalculated Value
α3β4 (heteromeric) HEK293[³H]EpibatidineExperimental ValueCalculated Value
α1β1δε (muscle-type) CHO[¹²⁵I]α-BungarotoxinExperimental ValueCalculated Value

Pillar 2: Assessing Function with Two-Electrode Voltage Clamp (TEVC)

Causality: While binding assays reveal affinity, they say nothing of function. A compound might bind tightly but fail to open the channel (antagonist) or open it weakly (partial agonist). TEVC is a powerful electrophysiological technique ideal for studying ligand-gated ion channels expressed in large cells, most notably Xenopus laevis oocytes.[14][15] By injecting cRNA for the desired human nAChR subunits, the oocyte becomes a biological factory, expressing functional receptors on its surface.[16][17] We then use two microelectrodes—one to clamp the cell's membrane potential at a fixed voltage and another to measure the current flowing through the channels—to directly quantify receptor activation or inhibition.[18]

G cluster_oocyte Xenopus Oocyte oocyte Voltage Electrode Current Electrode Expressed h-nAChR Channel V_Cmd Voltage Clamp Amplifier oocyte:v_el->V_Cmd Measures Vm Recorder Current Recorder (pA or nA) oocyte:channel->Recorder Ion Flow (Current) V_Cmd->oocyte:c_el Injects Current Agonist Agonist/Antagonist Application Agonist->oocyte:channel Gates Channel

Caption: Simplified diagram of a TEVC experiment.

Experimental Protocol: TEVC Assay in Xenopus Oocytes
  • Oocyte Preparation and Injection:

    • Harvest and prepare stage V-VI oocytes from Xenopus laevis.

    • Microinject a precise mixture and ratio of cRNAs encoding the subunits for the desired human nAChR subtype (e.g., for α4β2, inject both α4 and β2 cRNAs).

    • Incubate oocytes for 2-5 days to allow for receptor expression.[14]

  • Recording Setup:

    • Place a single oocyte in a recording chamber continuously perfused with recording buffer.

    • Impale the oocyte with two glass microelectrodes (filled with 3M KCl), one for voltage sensing and one for current injection.[16]

    • Using a TEVC amplifier, clamp the oocyte's membrane potential at a holding potential, typically between -60 mV and -80 mV.[16]

  • Agonist Mode Testing:

    • Apply increasing concentrations of (+)-xanthoplanine to the oocyte and record any induced inward current.

    • A robust, concentration-dependent current indicates agonist activity.

    • Data Analysis: Plot the peak current response against the log concentration of (+)-xanthoplanine to generate a dose-response curve and determine the EC₅₀ (concentration for 50% maximal effect) and Eₘₐₓ (maximal effect). Compare Eₘₐₓ to a known full agonist like acetylcholine (ACh) to classify it as a full or partial agonist.

  • Antagonist Mode Testing (Self-Validation):

    • First, determine the EC₅₀ concentration of a standard agonist (e.g., ACh) for the expressed receptor subtype.

    • Apply the EC₅₀ concentration of ACh to elicit a control current response.

    • Pre-incubate the oocyte with varying concentrations of (+)-xanthoplanine for 2-5 minutes, then co-apply the EC₅₀ concentration of ACh.[13]

    • A concentration-dependent reduction in the ACh-evoked current indicates antagonist activity.

    • Data Analysis: Plot the percentage inhibition of the control ACh response against the log concentration of (+)-xanthoplanine to determine the IC₅₀ (concentration for 50% inhibition).

Data Presentation: (+)-Xanthoplanine Functional Activity Profile
nAChR SubtypeAssay ModeAgonist EC₅₀ (µM)Efficacy (% of ACh Max)Antagonist IC₅₀ (µM)
α7 AgonistExperimental ValueExperimental ValueN/A
AntagonistN/AN/AExperimental Value
α4β2 AgonistExperimental ValueExperimental ValueN/A
AntagonistN/AN/AExperimental Value
α3β4 AgonistExperimental ValueExperimental ValueN/A
AntagonistN/AN/AExperimental Value

Synthesizing the Data for a Definitive Selectivity Profile

The ultimate goal is to integrate the findings from both pillars. By comparing the Kᵢ values from binding assays with the EC₅₀/IC₅₀ values from functional assays across the nAChR panel, a clear and reliable picture of (+)-xanthoplanine's selectivity emerges.

  • High Affinity (Low Kᵢ) + Potent Agonist (Low EC₅₀): Indicates a selective agonist for that subtype.

  • High Affinity (Low Kᵢ) + Potent Antagonist (Low IC₅₀): Suggests a selective competitive antagonist.

  • High Affinity (Low Kᵢ) + No Functional Activity: Points to a silent antagonist role.

  • Similar Affinity/Potency Across Multiple Subtypes: Indicates a non-selective compound.

  • Discrepancy Between Kᵢ and EC₅₀/IC₅₀: May suggest complex mechanisms like allosteric modulation, which would require further specialized assays to investigate.

This rigorous, multi-faceted validation process is indispensable in modern drug discovery. It ensures that the biological activity of a compound like (+)-xanthoplanine is thoroughly characterized, mitigating risks and potentially uncovering new therapeutic opportunities by providing a complete and trustworthy map of its interactions with the diverse family of nicotinic acetylcholine receptors.

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